L-Leucic Acid-d3

Core Science & Biosynthesis

What is L-Leucic Acid-d3 and its chemical structure

This guide provides a comprehensive overview of L-Leucic Acid-d3, a deuterated analog of the leucine (B10760876) metabolite, L-Leucic Acid. It is intended for researchers, scientists, and drug development professionals who utilize stable isotope-labeled compounds in their studies. This document covers the chemical properties, synthesis, analytical applications, and biological relevance of L-Leucic Acid-d3.

Core Concepts: Introduction to L-Leucic Acid-d3

L-Leucic Acid-d3 is a stable isotope-labeled form of L-Leucic Acid, also known as (S)-α-hydroxyisocaproic acid. In this molecule, three hydrogen atoms on one of the terminal methyl groups of the isobutyl side chain have been replaced with deuterium (B1214612) atoms.[1] This isotopic substitution results in a mass shift of +3 Da compared to the unlabeled compound, making it an ideal internal standard for quantitative mass spectrometry-based analyses.

L-Leucic Acid is a natural metabolite of the branched-chain amino acid L-leucine.[2] It has been investigated for its potential role in muscle protein synthesis and its fungicidal properties.[2] The deuterated form, L-Leucic Acid-d3, is primarily used as a tracer or internal standard to accurately quantify the levels of endogenous L-Leucic Acid in various biological matrices.[1]

Chemical Structure

The chemical structure of L-Leucic Acid-d3 is depicted below. The three deuterium atoms are located on one of the geminal methyl groups at the 5-position of the pentanoic acid backbone.

Chemical Structure of L-Leucic Acid-d3

Caption: Chemical structure of L-Leucic Acid-d3.

Quantitative Data

The following table summarizes the key quantitative data for L-Leucic Acid-d3 and its non-deuterated counterpart, L-Leucic Acid.

Property	L-Leucic Acid-d3	L-Leucic Acid
Chemical Formula	C₆H₉D₃O₃	C₆H₁₂O₃
Molecular Weight	135.18 g/mol [1]	132.16 g/mol [3]
CAS Number	2508224-28-8[1]	13748-90-8[3]
SMILES	O=C(O)--INVALID-LINK--CC(C)C([2H])([2H])[2H][1]	CC(C)C--INVALID-LINK--O[3]
InChI Key	LVRFTAZAXQPQHI-YFKPBYRVSA-N (for non-deuterated)[3]	LVRFTAZAXQPQHI-YFKPBYRVSA-N[3]
Isotopic Purity	Typically ≥98 atom % D	Not Applicable
Melting Point	Not readily available	78-80 °C
Optical Activity	Not readily available for d3 form. For L-Leucine-d3 precursor: [α]25/D +14.5°, c = 2 in 5 M HCl	Not readily available

Experimental Protocols

Synthesis of L-Leucic Acid-d3

Logical Workflow for the Synthesis of L-Leucic Acid-d3

Caption: A plausible synthetic workflow for L-Leucic Acid-d3.

Detailed Methodology (based on the synthesis of L-Leucic Acid): [4]

• Dissolution: L-Leucine-5,5,5-d3 is dissolved in a dilute acid solution, such as 1N sulfuric acid, and the solution is cooled to 0°C in an ice bath.

• Diazotization: An aqueous solution of sodium nitrite is added dropwise to the cooled L-Leucine-d3 solution with constant stirring. The reaction is typically maintained at 0°C for several hours and then allowed to warm to room temperature.

• Extraction: The reaction mixture is extracted multiple times with an organic solvent like diethyl ether.

• Drying and Concentration: The combined organic extracts are dried over an anhydrous drying agent (e.g., magnesium sulfate), filtered, and the solvent is removed under reduced pressure.

• Purification: The crude product can be further purified by recrystallization to yield pure L-Leucic Acid-d3.

Quantification of L-Leucic Acid in Biological Samples using L-Leucic Acid-d3 as an Internal Standard

The following is a representative protocol for the analysis of branched-chain amino acid metabolites, adapted for the quantification of L-Leucic Acid using L-Leucic Acid-d3 as an internal standard via LC-MS/MS.

Experimental Workflow for Sample Analysis

Caption: A typical workflow for quantitative analysis.

Detailed Methodology:

• Sample Preparation:

  • To a 100 µL aliquot of the biological sample (e.g., plasma, serum, or urine), add a known concentration of L-Leucic Acid-d3 internal standard solution.

  • Precipitate proteins by adding a threefold volume of cold acetonitrile or methanol.

  • Vortex the mixture thoroughly and incubate at -20°C for at least 20 minutes to enhance protein precipitation.

  • Centrifuge the samples at high speed (e.g., 14,000 x g) for 10 minutes at 4°C.

  • Carefully transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the dried extract in a suitable volume of the initial mobile phase for LC-MS/MS analysis.

• LC-MS/MS Conditions (Representative):

  • LC Column: A reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm particle size).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A suitable gradient from 5% to 95% mobile phase B over several minutes to ensure separation from other metabolites.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5-10 µL.

  • Mass Spectrometer: A triple quadrupole mass spectrometer operating in negative ion electrospray ionization (ESI-) mode.

  • MRM Transitions:

    • L-Leucic Acid: Monitor the transition from the precursor ion (m/z 131.1) to a characteristic product ion.

    • L-Leucic Acid-d3: Monitor the transition from the precursor ion (m/z 134.1) to the same characteristic product ion as the unlabeled analyte.

  • Quantification: The concentration of L-Leucic Acid in the sample is determined by comparing the peak area ratio of the analyte to the internal standard against a calibration curve prepared with known concentrations of L-Leucic Acid.

Biological Signaling and Experimental Use

While L-Leucic Acid-d3 itself is not known to initiate a signaling pathway, its non-deuterated counterpart, α-hydroxyisocaproic acid (HICA), has been shown to modulate signaling pathways involved in protein synthesis and degradation, particularly the mTOR (mechanistic target of rapamycin) pathway.

The mTOR pathway is a central regulator of cell growth, proliferation, and metabolism. It integrates signals from growth factors, nutrients (especially amino acids like leucine), and energy status. HICA, as a metabolite of leucine, can influence this pathway. Studies have shown that HICA can attenuate muscle protein degradation under certain conditions.

Influence of α-Hydroxyisocaproic Acid on the mTOR Signaling Pathway

Caption: The influence of α-hydroxyisocaproic acid on the mTOR pathway.

In experimental settings, L-Leucic Acid-d3 can be administered to cells or organisms to trace the metabolic fate of L-Leucic Acid. By using mass spectrometry to detect the incorporation of the deuterium label into downstream metabolites, researchers can elucidate metabolic pathways and fluxes. This is particularly valuable in studies of amino acid metabolism, muscle physiology, and in the investigation of metabolic disorders.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Quantification of Branched-Chain Amino Acids in Plasma by High-Performance Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Leucic acid, L- | C6H12O3 | CID 83697 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. prepchem.com [prepchem.com]

L-Leucic Acid-d3 as a Metabolite of L-leucine: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of L-leucic acid (α-hydroxyisocaproic acid, HICA) as a metabolite of the essential amino acid L-leucine, with a specific focus on the use of its deuterated isotopologue, L-Leucic Acid-d3, in metabolic research. This document details the metabolic pathway from L-leucine to L-leucic acid, presents available quantitative data, outlines experimental protocols for its study, and illustrates the key signaling pathways involved. The information is intended to support researchers and professionals in the fields of biochemistry, pharmacology, and drug development in understanding and investigating the role of this significant leucine (B10760876) metabolite.

Introduction

L-leucine is a branched-chain amino acid (BCAA) that plays a critical role not only as a substrate for protein synthesis but also as a signaling molecule in various metabolic processes. One of its key metabolites is L-leucic acid, a α-hydroxy acid that has garnered interest for its potential physiological effects. The use of stable isotope-labeled compounds, such as L-Leucic Acid-d3, has become an invaluable tool for tracing and quantifying metabolic pathways in vivo and in vitro. This guide explores the formation of L-leucic acid from L-leucine and the methodologies used to study this conversion.

Metabolic Pathway of L-Leucine to L-Leucic Acid

The conversion of L-leucine to L-leucic acid is a two-step process involving transamination followed by reduction.

• Transamination of L-Leucine to α-Ketoisocaproate (α-KIC): The initial step in the catabolism of L-leucine is a reversible transamination reaction catalyzed by the enzyme branched-chain amino acid aminotransferase (BCAT) . This enzyme transfers the amino group from L-leucine to α-ketoglutarate, yielding α-ketoisocaproate (α-KIC) and glutamate.[1][2] This is a crucial and often rate-limiting step in leucine metabolism.[3]

• Reduction of α-KIC to L-Leucic Acid: α-KIC can then be reversibly reduced to L-leucic acid. This reaction is catalyzed by α-keto acid reductases or hydroxyisocaproate dehydrogenases . These enzymes utilize NADH or NADPH as a reducing equivalent.

The metabolic fate of L-leucine is diverse, with the majority being directed towards oxidative decarboxylation of α-KIC. The pathway leading to L-leucic acid represents a smaller but physiologically significant branch.

Figure 1: Metabolic conversion of L-Leucine to L-Leucic Acid.

Quantitative Data

The quantification of L-leucic acid is crucial for understanding its physiological roles. Below are tables summarizing available data on enzyme kinetics and physiological concentrations.

Table 1: Enzyme Kinetic Parameters for L-Leucine Metabolism

Enzyme	Substrate	Organism/Tissue	Km (µM)	kcat (s⁻¹)	Reference
Branched-chain amino acid aminotransferase (BCAT)	L-Leucine	E. coli	-	-	[1]
(R)-2-hydroxyisocaproate dehydrogenase	2-oxoisocaproate (α-KIC)	Clostridium difficile	68	31	[4]
D-2-hydroxyacid dehydrogenase	4-methyl-2-oxopentanoate (α-KIC)	Lactobacillus paracasei	60	-	[5]

Note: Direct kinetic data for the conversion of α-KIC to L-leucic acid in mammalian tissues is limited in the reviewed literature.

Table 2: Physiological Concentrations of L-Leucic Acid (HICA)

Biological Matrix	Condition	Concentration Range	Reference
Human Plasma	After chronic α-HICA treatment in rats	Not specified in humans	[6]
Human Muscle	After oral HMB or Leucine consumption	~7-96 µmol/L	[7]

Note: Data on plasma and muscle concentrations of L-leucic acid after direct L-leucine supplementation in humans are still emerging.

Experimental Protocols

L-Leucine-d3 Tracer Study for L-Leucic Acid-d3 Measurement

This protocol outlines a general procedure for an in vivo stable isotope tracer study to quantify the conversion of L-leucine to L-leucic acid.

Objective: To determine the rate of appearance of L-Leucic Acid-d3 in plasma following the administration of L-Leucine-d3.

Materials:

• L-Leucine-d3 (sterile, for infusion)

• Mass spectrometer (LC-MS/MS or GC-MS)

• Internal standards (e.g., L-Leucic Acid-d7)

• Reagents for sample preparation (e.g., protein precipitation agents, derivatization reagents if using GC-MS)

Protocol:

• Subject Preparation: Subjects should be in a controlled state (e.g., fasted overnight).

• Tracer Administration: A primed, constant infusion of L-Leucine-d3 is administered intravenously. The priming dose helps to rapidly achieve isotopic steady state.[3][8]

• Blood Sampling: Blood samples are collected at baseline (pre-infusion) and at regular intervals during the infusion.

• Sample Processing: Plasma is separated by centrifugation. Proteins are precipitated using an appropriate agent (e.g., sulfosalicylic acid).

• LC-MS/MS Analysis: The supernatant is analyzed by a validated LC-MS/MS method to quantify the concentrations of L-Leucine-d3 and L-Leucic Acid-d3.

• Data Analysis: The rate of appearance (Ra) of L-Leucic Acid-d3 is calculated using appropriate tracer kinetic models.

Figure 2: General workflow for an L-Leucine-d3 tracer study.

LC-MS/MS Method for L-Leucic Acid Quantification

This protocol provides a general framework for the analysis of L-leucic acid in biological samples.

Objective: To accurately quantify L-leucic acid concentrations in plasma or other biological matrices.

Instrumentation:

• Liquid Chromatograph coupled to a Tandem Mass Spectrometer (LC-MS/MS)

• Reversed-phase or mixed-mode chromatography column

Sample Preparation:

• Spiking: Add an internal standard (e.g., L-Leucic Acid-d7) to the sample.

• Protein Precipitation: Precipitate proteins with a suitable solvent (e.g., acetonitrile (B52724) or sulfosalicylic acid).[9]

• Centrifugation: Centrifuge to pellet the precipitated proteins.

• Supernatant Transfer: Transfer the supernatant to a clean tube for analysis.

Chromatographic Conditions:

• Column: A C18 or a mixed-mode column suitable for polar analytes.

• Mobile Phase: A gradient of an aqueous phase (e.g., water with 0.1% formic acid) and an organic phase (e.g., acetonitrile with 0.1% formic acid).

• Flow Rate: Optimized for the specific column dimensions.

• Column Temperature: Maintained at a constant temperature (e.g., 40 °C).

Mass Spectrometric Parameters:

• Ionization Mode: Electrospray Ionization (ESI) in negative or positive mode.

• Scan Type: Multiple Reaction Monitoring (MRM).

• MRM Transitions: Specific precursor-to-product ion transitions for L-leucic acid and its internal standard must be optimized.

Validation: The method should be validated for linearity, accuracy, precision, and limit of quantification according to regulatory guidelines.

Signaling Pathways

L-leucine and its metabolites, including L-leucic acid, are known to influence key signaling pathways that regulate cellular growth, proliferation, and metabolism.

The mTOR Signaling Pathway

L-leucine is a potent activator of the mechanistic target of rapamycin (B549165) (mTOR) signaling pathway, specifically mTOR complex 1 (mTORC1). mTORC1 is a central regulator of protein synthesis. While the direct effects of L-leucic acid on mTOR signaling are still under investigation, it is hypothesized to contribute to the anabolic effects of leucine.

Figure 3: Simplified overview of the mTOR signaling pathway and the potential influence of L-Leucine and L-Leucic Acid.

Conclusion

L-leucic acid is a significant metabolite of L-leucine with emerging physiological relevance. The use of L-Leucic Acid-d3 in conjunction with advanced analytical techniques like LC-MS/MS provides a powerful approach to delineate its metabolic fate and functional roles. The experimental protocols and data presented in this guide offer a foundation for researchers to design and execute studies aimed at further elucidating the importance of this metabolite in health and disease. Further research is warranted to fully understand the enzyme kinetics of L-leucic acid formation in various tissues and its precise impact on cellular signaling pathways.

References

• 1. The specificity and kinetic mechanism of branched-chain amino acid aminotransferase from Escherichia coli studied with a new improved coupled assay procedure and the enzyme's potential for biocatalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Branched chain amino acid aminotransferase. IV. Kinetics of the transamination reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Regulation of leucine metabolism in man: a stable isotope study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Characterization of (R)-2-hydroxyisocaproate dehydrogenase and a family III coenzyme A transferase involved in reduction of L-leucine to isocaproate by Clostridium difficile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. uniprot.org [uniprot.org]
• 6. journals.physiology.org [journals.physiology.org]
• 7. Effects of leucine and its metabolite β-hydroxy-β-methylbutyrate on human skeletal muscle protein metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Validation of the tracer-balance concept with reference to leucine: 24-h intravenous tracer studies with L-[1-13C]leucine and [15N-15N]urea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. documents.thermofisher.com [documents.thermofisher.com]

The Role of L-Leucic Acid-d3 in Stable Isotope Labeling: A Technical Guide for Researchers

For Immediate Release

[City, State] – [Date] – Stable isotope labeling has become an indispensable tool in quantitative proteomics, enabling researchers to accurately compare protein abundance between different cell populations. Among the various labeling strategies, Stable Isotope Labeling by Amino Acids in Cell Culture (SILAC) stands out for its accuracy and in vivo application. This technical guide provides an in-depth exploration of the use of L-Leucic Acid-d3, a deuterated form of the essential amino acid L-Leucine, in SILAC-based quantitative proteomics studies. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this powerful technique.

Introduction to L-Leucic Acid-d3 and SILAC

L-Leucic Acid-d3 is the deuterium-labeled form of L-Leucic Acid, an alpha-hydroxy acid derivative of the essential branched-chain amino acid, L-Leucine.[1] In stable isotope labeling studies, L-Leucic Acid-d3 serves as a "heavy" metabolic label. The SILAC method involves replacing a standard essential amino acid in the cell culture medium with its non-radioactive, isotopically labeled counterpart.[2] As cells grow and synthesize proteins, they incorporate this "heavy" amino acid, leading to a mass shift in the labeled proteins. This mass difference allows for the direct comparison and relative quantification of proteins from different experimental conditions when analyzed by mass spectrometry.

The choice of L-Leucine for SILAC is advantageous due to its high abundance in proteins and its essential nature, ensuring that the cellular machinery relies on the exogenously supplied labeled or unlabeled form. The use of a deuterated leucine (B10760876), L-Leucic Acid-d3, provides a distinct mass shift that is readily detectable by modern mass spectrometers.

Quantitative Data in L-Leucic Acid-d3 Labeling

The fundamental principle of SILAC is the introduction of a known mass difference between proteins from different cell populations. This mass difference, or mass shift, is determined by the specific isotopologue of the amino acid used for labeling. For L-Leucine, several stable isotope-labeled versions are commercially available, each providing a different mass shift.

Isotopologue of L-Leucine	Abbreviation	Mass Shift (Da)
Unlabeled L-Leucine	L-Leu	0
L-Leucine (5,5,5-D3)	Leu-d3	+3
L-Leucine (¹³C₆)	Leu-¹³C₆	+6
L-Leucine (¹³C₆, ¹⁵N)	Leu-¹³C₆,¹⁵N	+7

Table 1: Mass Shifts of Common L-Leucine Isotopologues Used in SILAC.[3]

The selection of the specific isotopologue depends on the experimental design and the desired mass separation between the light and heavy peptide pairs in the mass spectrum. L-Leucic Acid-d3, with its +3 Da mass shift, offers a clear and easily resolvable separation for quantitative analysis.

A critical parameter for successful SILAC experiments is the incorporation efficiency of the stable isotope-labeled amino acid. For accurate quantification, it is essential to achieve near-complete incorporation (typically >95%) of the "heavy" amino acid into the proteome of the labeled cell population. This is generally achieved by culturing the cells in the SILAC medium for a sufficient number of cell doublings, typically 5 to 6, to ensure that the vast majority of the natural "light" amino acid has been replaced by its "heavy" counterpart.

Experimental Protocols

The following section outlines a detailed methodology for a typical SILAC experiment using L-Leucic Acid-d3 for the study of protein expression changes during muscle cell differentiation, using the C2C12 myoblast cell line as an example.

Cell Culture and Labeling

• Preparation of SILAC Media: Prepare two types of Dulbecco's Modified Eagle's Medium (DMEM): "light" medium containing standard L-Leucine, and "heavy" medium where L-Leucine is replaced with L-Leucic Acid-d3. Both media should be supplemented with dialyzed fetal bovine serum (FBS) to minimize the concentration of unlabeled amino acids from the serum. All other essential amino acids should be present at normal concentrations.

• Cell Adaptation: Culture C2C12 myoblasts in the "light" and "heavy" SILAC media for at least 6 cell doublings to ensure complete incorporation of the respective leucine isotopes. Monitor cell morphology and doubling time to ensure that the labeling has no adverse effects on cell health.

• Induction of Differentiation: Once the cells have reached near-confluency, induce myoblast differentiation by switching the growth medium to a differentiation medium (e.g., DMEM with 2% horse serum) containing the corresponding "light" or "heavy" L-Leucine. One population of cells (e.g., grown in "light" medium) can serve as the control (undifferentiated myoblasts), while the other (grown in "heavy" medium) is induced to differentiate into myotubes.

Sample Preparation for Mass Spectrometry

• Cell Lysis: After the desired differentiation period, harvest the cells from both the "light" and "heavy" populations. Wash the cells with phosphate-buffered saline (PBS) and lyse them using a suitable lysis buffer (e.g., RIPA buffer) containing protease and phosphatase inhibitors.

• Protein Quantification and Mixing: Determine the protein concentration of the lysates from both cell populations using a standard protein assay (e.g., BCA assay). Mix equal amounts of protein from the "light" and "heavy" lysates.

• Protein Digestion: The combined protein mixture is then subjected to in-solution or in-gel digestion.

  • In-solution digestion: Reduce the disulfide bonds with dithiothreitol (B142953) (DTT) and alkylate the cysteine residues with iodoacetamide. Digest the proteins overnight with a sequence-specific protease, most commonly trypsin.

  • In-gel digestion: Separate the protein mixture by one-dimensional SDS-PAGE. Excise the entire protein lane, cut it into smaller pieces, and perform in-gel reduction, alkylation, and tryptic digestion.

• Peptide Desalting: Following digestion, desalt the resulting peptide mixture using a C18 StageTip or a similar solid-phase extraction method to remove contaminants that could interfere with mass spectrometry analysis.

Mass Spectrometry and Data Analysis

• LC-MS/MS Analysis: Analyze the desalted peptides by liquid chromatography-tandem mass spectrometry (LC-MS/MS). The peptides are separated by reverse-phase liquid chromatography and electrosprayed into a high-resolution mass spectrometer (e.g., an Orbitrap or Q-TOF instrument).

• Data Acquisition: The mass spectrometer is typically operated in a data-dependent acquisition (DDA) mode, where the instrument cycles between acquiring a full scan MS spectrum and several MS/MS spectra of the most intense peptide ions.

• Data Analysis: Use specialized proteomics software (e.g., MaxQuant, Proteome Discoverer) to analyze the raw mass spectrometry data. The software will identify the peptides and proteins present in the sample and quantify the relative abundance of the "light" and "heavy" forms of each peptide. The ratio of the intensities of the heavy to light peptide pairs reflects the relative abundance of the corresponding protein in the two cell populations.

Visualization of Experimental Workflow and Signaling Pathways

Visual diagrams are crucial for understanding complex experimental workflows and biological pathways. The following diagrams were generated using the DOT language of Graphviz.

SILAC Experimental Workflow

SILAC Experimental Workflow using L-Leucic Acid-d3.

Leucine-Mediated mTOR Signaling in Muscle Differentiation

L-Leucine is a well-known activator of the mTOR (mechanistic Target of Rapamycin) signaling pathway, which plays a central role in regulating protein synthesis and cell growth. In the context of myogenesis, the activation of mTOR signaling by leucine is crucial for promoting the differentiation of myoblasts into myotubes. A SILAC-based quantitative proteomics study can be employed to identify and quantify changes in the abundance and phosphorylation status of key proteins within this pathway during leucine-stimulated muscle differentiation.

Simplified mTOR signaling pathway activated by L-Leucine.

In a quantitative proteomics experiment using L-Leucic Acid-d3, researchers could compare the proteomes of myoblasts with and without leucine stimulation. The expected outcome would be an increased abundance and/or phosphorylation of mTORC1 downstream targets like S6K1 and key proteins involved in protein synthesis and myogenesis in the leucine-treated ("heavy" labeled) cells.

Conclusion

L-Leucic Acid-d3 is a valuable tool for researchers employing SILAC-based quantitative proteomics to investigate dynamic cellular processes. Its use allows for accurate and robust quantification of protein expression changes, providing critical insights into the molecular mechanisms underlying various biological phenomena, such as muscle differentiation. The detailed protocols and conceptual diagrams provided in this guide serve as a comprehensive resource for scientists and professionals in the field of drug discovery and development, facilitating the successful implementation of this powerful technology.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Frontiers | Research progress in the role and mechanism of Leucine in regulating animal growth and development [frontiersin.org]
• 3. eurisotop.com [eurisotop.com]

A Technical Guide to the Isotopic Enrichment of L-Leucic Acid-d3

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the isotopic enrichment of L-Leucic Acid-d3, a deuterated analogue of the leucine (B10760876) metabolite, L-Leucic Acid (also known as α-hydroxyisocaproic acid or HICA). This document details the synthesis, analysis, and metabolic context of L-Leucic Acid-d3, offering valuable insights for its application as an internal standard in quantitative mass spectrometry-based assays.

Quantitative Data on Isotopic Enrichment

L-Leucic Acid-d3, when used as an internal standard, must possess high isotopic purity to ensure accurate quantification of its unlabeled counterpart. The following tables summarize the key quantitative data related to the isotopic enrichment of commercially available L-Leucic Acid-d3, primarily derived from its precursor, L-Leucine-d3.

Parameter	Value	Source
Isotopic Purity	≥ 98 atom % D	Typical specification for deuterated internal standards.[1]
Chemical Purity	> 99%	General requirement for analytical standards.[1]
Mass Shift	+3 Da	Relative to the unlabeled L-Leucic Acid.

Table 1: Isotopic and Chemical Purity of L-Leucic Acid-d3

Ion Description	Predicted m/z	Predicted Relative Abundance
[M-H]⁻ (deprotonated molecule)	134.1	High
Fragment Ion 1	Not available	Not available
Fragment Ion 2	Not available	Not available

Table 2: Predicted Mass Spectrometry Data for L-Leucic Acid-d3 (Negative Ion Mode) Note: Experimentally determined mass spectra for L-Leucic Acid-d3 are not readily available in the public domain. The predicted m/z is based on the addition of three deuterium (B1214612) atoms to the molecular weight of L-Leucic Acid. Fragment ions and their relative abundances would need to be determined empirically.

Experimental Protocols

Synthesis of L-Leucic Acid-d3

The synthesis of L-Leucic Acid-d3 is achieved through the diazotization of L-Leucine-d3. This method is adapted from the established synthesis of unlabeled L-Leucic Acid from L-Leucine.[2]

Materials:

• L-Leucine-d3

• Sulfuric Acid (H₂SO₄), 1.25 M

• Sodium Nitrite (B80452) (NaNO₂)

• Diethyl Ether

• Anhydrous Magnesium Sulfate (MgSO₄)

• Hexane

• Ice bath

• Standard laboratory glassware and stirring equipment

Procedure:

• Dissolve a specific molar quantity of L-Leucine-d3 in 1.25 M H₂SO₄ in a flask.

• Cool the stirred solution to 0°C using an ice bath.

• Prepare an aqueous solution of sodium nitrite with a 1.5 molar excess relative to the L-Leucine-d3.

• Add the sodium nitrite solution dropwise to the cooled and stirred L-Leucine-d3 solution.

• Continue stirring the reaction mixture at 0°C for 2 hours after the addition is complete.

• Allow the reaction mixture to warm to room temperature and continue stirring for 15 hours.

• Extract the product from the reaction mixture using diethyl ether (perform at least six extractions).

• Combine the organic layers and dry over anhydrous MgSO₄.

• Filter the solution and concentrate it under reduced pressure to remove the diethyl ether, yielding the crude L-Leucic Acid-d3.

• Purify the crude product by recrystallization from a hexane-ether mixture.

Mass Spectrometry Analysis of L-Leucic Acid-d3

The following protocol outlines a general procedure for the analysis of L-Leucic Acid-d3 using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), a common application for this internal standard.[3][4]

Instrumentation:

• Liquid Chromatography system (e.g., HPLC or UPLC)

• Tandem Mass Spectrometer (e.g., Triple Quadrupole)

• C18 reverse-phase analytical column

Sample Preparation:

• Prepare a stock solution of L-Leucic Acid-d3 in a suitable solvent (e.g., methanol (B129727) or acetonitrile).

• Spike the biological samples (e.g., plasma, urine) or calibration standards with the L-Leucic Acid-d3 internal standard solution to a known concentration.

• Perform protein precipitation by adding a precipitating agent (e.g., sulfosalicylic acid or acetonitrile) to the samples.

• Vortex and centrifuge the samples to pellet the precipitated proteins.

• Transfer the supernatant to a clean vial for LC-MS/MS analysis.

LC-MS/MS Parameters:

Parameter	Typical Setting
Ionization Mode	Electrospray Ionization (ESI), Negative
Scan Type	Multiple Reaction Monitoring (MRM)
Precursor Ion (Q1)	m/z 134.1
Product Ion (Q3)	To be determined empirically
Collision Energy	To be optimized
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	Optimized for separation from matrix components
Flow Rate	0.2 - 0.5 mL/min
Injection Volume	5 - 20 µL

Table 3: Typical LC-MS/MS Parameters for L-Leucic Acid-d3 Analysis

Visualizations

Synthesis Workflow

References

• 1. benchchem.com [benchchem.com]
• 2. L-LEUCIC ACID synthesis - chemicalbook [chemicalbook.com]
• 3. Direct Analysis of Leucine and Its Metabolites β-Hydroxy-β-methylbutyric Acid, α-Ketoisocaproic Acid, and α-Hydroxyisocaproic Acid in Human Breast Milk by Liquid Chromatography-Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 13-Minute Comprehensive LC-MS/MS Analysis of Amino Acids in Plasma [restek.com]

L-Leucic Acid-d3: A Technical Guide to its Application in Metabolic Pathway Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Stable isotope tracing has become an indispensable tool in metabolic research, offering a dynamic view of cellular processes that endpoint measurements alone cannot provide. By introducing isotopically labeled molecules into a biological system, researchers can track their transformation and incorporation into downstream metabolites, thereby elucidating active metabolic pathways and quantifying their fluxes. L-Leucic Acid-d3, a deuterium-labeled analog of L-leucic acid, a metabolite of the essential amino acid leucine (B10760876), serves as a valuable tracer in such studies. Its primary applications include use as a tracer for metabolic pathways involving leucine catabolism and as an internal standard for the precise quantification of its unlabeled counterpart and related metabolites via mass spectrometry.[1]

This technical guide provides an in-depth overview of the application of L-Leucic Acid-d3 in metabolic pathway analysis, complete with experimental protocols, data presentation formats, and visualizations to facilitate its integration into your research workflows.

Core Principles of Stable Isotope Tracing with L-Leucic Acid-d3

The fundamental principle behind using L-Leucic Acid-d3 is to introduce a "heavy" version of a native metabolite into a biological system, such as cell culture or an in vivo model. The deuterium (B1214612) atoms on L-Leucic Acid-d3 increase its mass without significantly altering its chemical properties. This allows for its distinction from the endogenous, unlabeled ("light") L-leucic acid pool using mass spectrometry.

By tracking the appearance of the deuterium label in downstream metabolites, researchers can:

• Elucidate Metabolic Pathways: Trace the metabolic fate of L-leucic acid and identify the enzymes and pathways involved in its metabolism.

• Quantify Metabolic Fluxes: Determine the rate at which L-leucic acid is converted into other metabolites, providing a measure of pathway activity.

• Assess Protein Synthesis and Degradation: As a downstream metabolite of leucine, tracing the fate of labeled leucic acid can provide insights into the dynamics of protein turnover.

Experimental Workflow for Metabolic Pathway Analysis using L-Leucic Acid-d3

A typical stable isotope tracing experiment using L-Leucic Acid-d3 involves several key steps, from initial cell culture to final data analysis. The following workflow outlines a representative experimental design.

Caption: A generalized experimental workflow for stable isotope tracing studies using L-Leucic Acid-d3.

Detailed Experimental Protocol: L-Leucic Acid-d3 Tracing in Cultured Mammalian Cells

This protocol provides a representative method for tracing the metabolism of L-Leucic Acid-d3 in an adherent mammalian cell line.

Materials:

• Adherent mammalian cell line of interest (e.g., HEK293, HeLa, A549)

• Complete cell culture medium (e.g., DMEM, RPMI-1640)

• Fetal Bovine Serum (FBS), dialyzed

• L-Leucic Acid-d3

• Phosphate-Buffered Saline (PBS), ice-cold

• Methanol (B129727) (LC-MS grade), chilled to -80°C

• Water (LC-MS grade)

• Chloroform, chilled to -20°C

• Cell scrapers

• Centrifuge tubes

• Lyophilizer or vacuum concentrator

• LC-MS/MS system

Procedure:

• Cell Culture:

  • Plate cells in 6-well plates at a density that will result in approximately 80% confluency on the day of the experiment.

  • Culture cells in complete medium supplemented with 10% dialyzed FBS. The use of dialyzed FBS is crucial to minimize the concentration of unlabeled small molecule metabolites that would compete with the tracer.

• Preparation of Labeling Medium:

  • Prepare the base medium (e.g., DMEM) without standard L-leucic acid if possible, or use a standard formulation.

  • Dissolve L-Leucic Acid-d3 in the base medium to a final concentration that is physiologically relevant and sufficient for detection (e.g., 100 µM - 1 mM).

  • Sterile filter the labeling medium using a 0.22 µm filter.

• Isotope Labeling:

  • Aspirate the standard culture medium from the cells.

  • Gently wash the cells once with pre-warmed PBS.

  • Add the pre-warmed labeling medium containing L-Leucic Acid-d3 to the cells.

  • Incubate the cells for a time course (e.g., 0, 1, 4, 8, 24 hours) to monitor the dynamics of label incorporation into downstream metabolites.

• Metabolic Quenching and Metabolite Extraction:

  • At each time point, rapidly aspirate the labeling medium.

  • Immediately wash the cells with ice-cold PBS to remove any remaining extracellular tracer.

  • Add 1 mL of ice-cold 80% methanol to each well to quench metabolic activity and precipitate proteins.

  • Scrape the cells in the methanol solution and transfer the cell lysate to a pre-chilled microcentrifuge tube.

  • For a biphasic extraction, add 500 µL of ice-cold water and 500 µL of ice-cold chloroform. Vortex vigorously for 1 minute.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C to separate the polar (aqueous), non-polar (organic), and protein phases.

  • Carefully collect the upper aqueous phase containing polar metabolites into a new tube.

• Sample Preparation for LC-MS/MS:

  • Dry the collected aqueous phase using a lyophilizer or vacuum concentrator.

  • Reconstitute the dried metabolites in a suitable volume (e.g., 50-100 µL) of the initial LC mobile phase (e.g., 95:5 water:acetonitrile with 0.1% formic acid).

  • Centrifuge the reconstituted samples at maximum speed for 10 minutes at 4°C to pellet any insoluble debris.

  • Transfer the supernatant to LC-MS vials for analysis.

Leucine and L-Leucic Acid Metabolic Pathway

L-leucic acid is a metabolite in the catabolic pathway of the branched-chain amino acid leucine. Understanding this pathway is crucial for interpreting the results of L-Leucic Acid-d3 tracing studies.

Caption: Simplified metabolic pathway of L-leucine, highlighting the position of L-leucic acid.

In this pathway, L-leucine is first transaminated by branched-chain amino acid aminotransferase (BCAT) to form α-ketoisocaproate (aKIC). aKIC is a key branch point. It can be oxidatively decarboxylated by the branched-chain α-keto acid dehydrogenase (BCKDH) complex to enter pathways for ketogenesis and energy production (via HMG-CoA). Alternatively, aKIC can be reduced by lactate (B86563) dehydrogenase (LDH) or α-hydroxyisocaproate dehydrogenase (HICDH) to form L-leucic acid. When L-Leucic Acid-d3 is introduced, it can be reversibly converted back to aKIC-d3, and the deuterium label can then be traced through the subsequent metabolic steps.

Data Presentation and Interpretation

The primary output of a stable isotope tracing experiment is the mass isotopologue distribution (MID) of metabolites. The MID describes the fractional abundance of each isotopologue (a molecule that differs only in its isotopic composition) of a given metabolite. This data is best presented in a tabular format for clarity and ease of comparison.

Table 1: Hypothetical Mass Isotopologue Distribution of Key Metabolites After 8 Hours of Labeling with L-Leucic Acid-d3

Metabolite	Isotopologue	Formula	m/z (Expected)	Fractional Abundance (%)
L-Leucic Acid	M+0	C6H12O3	132.0786	5.2
M+3	C6H9D3O3	135.1037	94.8
α-Ketoisocaproate	M+0	C6H10O3	130.0630	35.7
M+1	C5¹³CH10O3	131.0663	2.3
M+2	C6H8D2O3	132.0755	62.0
HMG-CoA	M+0	C27H44N7O20P3S	895.1378	88.1
M+1	C26¹³CH44N7O20P3S	896.1411	9.5
M+2	C27H42D2N7O20P3S	897.1503	2.4
Acetyl-CoA	M+0	C23H38N7O17P3S	809.1102	92.3
M+1	C22¹³CH38N7O17P3S	810.1135	6.1
M+2	C23H36D2N7O17P3S	811.1227	1.6

Note: The number of deuterium atoms (d) in downstream metabolites will depend on the specific enzymatic reactions and the position of the labels on the initial tracer.

Interpretation of Hypothetical Data:

• High M+3 enrichment in L-Leucic Acid: This confirms the successful uptake and equilibration of the tracer with the intracellular L-leucic acid pool.

• Significant M+2 enrichment in α-Ketoisocaproate: This indicates active conversion of L-Leucic Acid-d3 back to its precursor, aKIC. The loss of one deuterium atom is expected depending on the labeling position and the enzymatic mechanism.

• Lower M+2 enrichment in HMG-CoA and Acetyl-CoA: This demonstrates the flux of the deuterium label from aKIC into the ketogenic pathway. The lower enrichment reflects the dilution of the labeled pool by other carbon sources feeding into these central metabolites.

Conclusion

L-Leucic Acid-d3 is a powerful tool for the detailed investigation of leucine metabolism. When coupled with high-resolution mass spectrometry, it enables the elucidation of metabolic pathways and the quantification of their dynamics. The methodologies and data interpretation frameworks presented in this guide provide a solid foundation for researchers to design and execute robust stable isotope tracing experiments, ultimately leading to a deeper understanding of cellular metabolism in health and disease.

References

• 1. medchemexpress.com [medchemexpress.com]

L-Leucic Acid-d3 as a Tracer for In Vivo Metabolic Studies: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Stable isotope tracers have become an indispensable tool in the field of metabolic research, allowing for the dynamic and quantitative assessment of metabolic pathways in vivo without the concerns associated with radioactive isotopes.[1][2] Among these, deuterated compounds offer unique advantages due to the low natural abundance of deuterium (B1214612), which provides a high signal-to-noise ratio in mass spectrometry analysis.[3] This technical guide provides an in-depth overview of the application of L-Leucic Acid-d3, a deuterated analog of a leucine (B10760876) metabolite, as a tracer for in vivo metabolic studies, with a particular focus on muscle protein synthesis.

L-leucic acid, also known as α-hydroxyisocaproic acid (HICA), is a metabolite of the essential branched-chain amino acid, leucine.[4][5] Leucine is a potent stimulator of muscle protein synthesis, primarily through the activation of the mechanistic target of rapamycin (B549165) complex 1 (mTORC1) signaling pathway.[6] The metabolism of leucine involves its transamination to α-ketoisocaproate (KIC), which can then be either oxidized or converted to other metabolites, including L-leucic acid.[5][7] By introducing a deuterated tracer like L-Leucic Acid-d3, researchers can trace the flux of this metabolite and its parent compound, leucine, through various metabolic processes.

This guide will cover the core principles of using L-Leucic Acid-d3 as a tracer, detailed experimental protocols, data analysis, and the interpretation of results in the context of muscle protein metabolism.

Core Principles of L-Leucic Acid-d3 Tracing

The fundamental principle behind using L-Leucic Acid-d3 as a tracer is the introduction of a labeled compound into a biological system and the subsequent measurement of its incorporation into downstream products. Since L-Leucic Acid-d3 is metabolically related to leucine, it can be used to probe the dynamics of leucine metabolism and, by extension, protein synthesis.

The metabolic fate of L-Leucic Acid-d3 is intrinsically linked to the leucine metabolic pathway. It is anticipated that L-Leucic Acid-d3 can be converted back to deuterated α-ketoisocaproate (KIC-d3) and subsequently transaminated to deuterated leucine (Leucine-d3). This newly formed Leucine-d3 then enters the intracellular amino acid pool and is incorporated into newly synthesized proteins. By measuring the enrichment of Leucine-d3 in tissue proteins over time, the fractional synthetic rate (FSR) of that protein pool can be calculated.

Advantages of Using a Deuterated Tracer

The use of deuterium-labeled tracers like L-Leucic Acid-d3 offers several advantages:

• Low Natural Abundance: Deuterium (²H) has a very low natural abundance (approximately 0.015%), resulting in a minimal background signal and allowing for sensitive detection of the tracer.[3]

• Safety: Stable isotopes are non-radioactive and considered safe for use in human studies.[1]

• Minimal Isotope Effects: While kinetic isotope effects (the alteration of reaction rates due to isotopic substitution) can occur with deuterium, they are often small for many biological reactions and can be accounted for in kinetic models.[8][9]

Experimental Design and Protocols

The successful application of L-Leucic Acid-d3 as a tracer requires a meticulously planned experimental design and execution. The most common approach for quantifying muscle protein synthesis in vivo is the primed constant infusion technique.

Primed Constant Infusion Protocol

This method aims to rapidly achieve and then maintain a steady-state enrichment of the tracer in the plasma and tissue precursor pools.[10][11]

Objective: To measure the fractional synthetic rate (FSR) of muscle protein.

Materials:

• Sterile, pyrogen-free L-Leucic Acid-d3

• Saline solution (0.9% NaCl) for infusion

• Infusion pump

• Catheters for intravenous infusion and blood sampling

• Muscle biopsy needles

• Liquid nitrogen for sample snap-freezing

• Homogenization and protein precipitation reagents

• Gas chromatography-mass spectrometry (GC-MS) or Liquid chromatography-tandem mass spectrometry (LC-MS/MS) system

Protocol:

• Subject Preparation: Subjects should be fasted overnight to establish a baseline metabolic state.

• Catheter Placement: Insert an intravenous catheter into a forearm vein for tracer infusion and another catheter into a contralateral hand or wrist vein, which is heated to obtain arterialized-venous blood samples.

• Priming Dose: Administer a bolus injection (priming dose) of L-Leucic Acid-d3 to rapidly raise the plasma tracer enrichment to the desired steady-state level. The priming dose can be calculated based on the estimated volume of distribution of the tracer.

• Constant Infusion: Immediately following the priming dose, begin a continuous intravenous infusion of L-Leucic Acid-d3 at a predetermined rate to maintain a stable plasma enrichment.

• Blood Sampling: Collect arterialized-venous blood samples at regular intervals (e.g., every 15-30 minutes) throughout the infusion period to monitor plasma tracer enrichment and confirm the attainment of a steady state.

• Muscle Biopsies: Obtain muscle biopsies from a suitable muscle, such as the vastus lateralis, at two time points. The first biopsy is typically taken after the tracer has reached a steady state in the plasma, and the second biopsy is taken at the end of the infusion period (e.g., 2-4 hours after the first biopsy). Biopsy samples should be immediately frozen in liquid nitrogen and stored at -80°C until analysis.

Experimental Workflow

Caption: Experimental workflow for in vivo muscle protein synthesis studies using L-Leucic Acid-d3.

Sample Processing and Analysis

Blood Samples:

• Centrifuge blood samples to separate plasma.

• Deproteinize plasma samples (e.g., with perchloric acid or acetonitrile).

• Analyze the supernatant for the isotopic enrichment of L-Leucic Acid-d3 and its metabolites (e.g., KIC-d3 and Leucine-d3) using LC-MS/MS.

Muscle Biopsy Samples:

• Homogenize the frozen muscle tissue in a suitable buffer.

• Precipitate the protein from the homogenate (e.g., with perchloric acid).

• Separate the supernatant (intracellular free amino acid pool) and the protein pellet.

• Hydrolyze the protein pellet to its constituent amino acids (e.g., with 6M HCl at 110°C for 24 hours).

• Analyze both the intracellular free amino acid pool and the protein hydrolysate for the enrichment of Leucine-d3 using LC-MS/MS.

Data Analysis and Interpretation

Calculation of Fractional Synthetic Rate (FSR)

The FSR of muscle protein is calculated using the following formula[2][6]:

FSR (%/h) = (E_p2 - E_p1) / (E_precursor * t) * 100

Where:

• E_p1 and E_p2 are the enrichments of Leucine-d3 in the protein-bound pool from the first and second muscle biopsies, respectively.

• E_precursor is the average enrichment of Leucine-d3 in the precursor pool over the time of incorporation. The intracellular free Leucine-d3 enrichment is considered the most direct precursor pool.

• t is the time interval (in hours) between the two muscle biopsies.

Quantitative Data (Illustrative)

While specific quantitative data for L-Leucic Acid-d3 are not yet widely available in the literature, the following tables provide illustrative data from studies using other leucine and amino acid tracers to provide an expected range of values for muscle protein FSR.

Table 1: Illustrative Muscle Protein FSR at Rest and Post-Exercise

Condition	Tracer Used	Muscle	FSR (%/h)	Reference
Rest	[²H₅]-phenylalanine	Vastus Lateralis	0.080 ± 0.007	[12]
Rest	[²H₃]-leucine	Vastus Lateralis	0.085 ± 0.004	[12]
Post-Exercise	[²H₅]-phenylalanine	Vastus Lateralis	0.110 ± 0.010	[12]
Post-Exercise	[²H₃]-leucine	Vastus Lateralis	0.109 ± 0.005	[12]

Table 2: Illustrative Muscle Protein FSR in Response to Nutritional Intervention (Elderly Men)

Condition	Tracer Used	FSR (%/h)	Reference
Control Diet	L-[1-¹³C]phenylalanine	0.053 ± 0.009	[13]
Leucine-Supplemented Diet	L-[1-¹³C]phenylalanine	0.083 ± 0.008	[13]

Metabolic Pathways and Signaling

The metabolic fate of L-Leucic Acid-d3 is central to its utility as a tracer. The deuterium label is expected to follow the metabolic interconversions of the leucine backbone.

Metabolic Pathway of L-Leucic Acid-d3

Caption: Proposed metabolic fate of L-Leucic Acid-d3 in vivo.

Leucine, and by extension Leucine-d3 derived from the tracer, is a key activator of the mTORC1 signaling pathway, which is a central regulator of cell growth and protein synthesis.

Leucine-mTORC1 Signaling Pathway

Caption: Simplified schematic of the mTORC1 signaling pathway activated by leucine.

Considerations and Limitations

When using L-Leucic Acid-d3 as a tracer, several factors should be considered:

• Tracer Purity: Ensure the chemical and isotopic purity of the L-Leucic Acid-d3 to avoid interference and ensure accurate calculations.

• Metabolic Compartmentation: The body is not a single, well-mixed compartment. Tracer enrichment can vary between plasma, intracellular, and organelle-specific pools. Measuring the enrichment in the most direct precursor pool (intracellular free amino acid) is crucial for accurate FSR calculation.

• Kinetic Isotope Effects: The heavier mass of deuterium can slightly alter the rates of enzymatic reactions. While often minor, this potential effect should be acknowledged when interpreting kinetic data.[8][9]

• Label Loss: In some metabolic pathways, there is a possibility of deuterium loss from the tracer molecule, which could affect the accuracy of the measurements.[8][9]

Conclusion

L-Leucic Acid-d3 presents a promising stable isotope tracer for in vivo metabolic studies, particularly for investigating the dynamics of leucine metabolism and muscle protein synthesis. Its use, in conjunction with the primed constant infusion technique and sensitive mass spectrometry analysis, can provide valuable quantitative data for researchers in physiology, nutrition, and drug development. While direct experimental data for L-Leucic Acid-d3 is still emerging, the principles and protocols outlined in this guide, extrapolated from studies with similar tracers, provide a solid foundation for its application in metabolic research. Careful experimental design, precise analytical techniques, and a thorough understanding of the underlying metabolic pathways are paramount for obtaining robust and meaningful results.

References

• 1. Stable isotope tracers and exercise physiology: past, present and future - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Deuterium Metabolic Imaging—Rediscovery of a Spectroscopic Tool - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 1upnutrition.com [1upnutrition.com]
• 5. Direct Analysis of Leucine and Its Metabolites β-Hydroxy-β-methylbutyric Acid, α-Ketoisocaproic Acid, and α-Hydroxyisocaproic Acid in Human Breast Milk by Liquid Chromatography-Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Tracing metabolic flux in vivo: basic model structures of tracer methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Relationship of plasma leucine and alpha-ketoisocaproate during a L-[1-13C]leucine infusion in man: a method for measuring human intracellular leucine tracer enrichment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Characterization of Kinetic Isotope Effects and Label Loss in Deuterium-Based Isotopic Labeling Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Characterization of kinetic isotope effects and label loss in deuterium-based isotopic labeling studies - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Measurement of leucine metabolism in man from a primed, continuous infusion of L-[1-3C]leucine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Primed, constant infusion with [2H3]serine allows in vivo kinetic measurement of serine turnover, homocysteine remethylation, and transsulfuration processes in human one-carbon metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Flooding with L-[1-13C]leucine stimulates human muscle protein incorporation of continuously infused L-[1-13C]valine - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of L-Leucic Acid-d3 using Gas Chromatography-Mass Spectrometry (GC-MS)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for the quantitative analysis of L-Leucic Acid-d3 in biological matrices using Gas Chromatography-Mass Spectrometry (GC-MS). L-Leucic Acid-d3, a deuterated analog of L-Leucic acid (α-hydroxyisocaproic acid), is a valuable internal standard for metabolic studies. The methodology described herein involves sample preparation, derivatization, and subsequent GC-MS analysis. This protocol is designed to offer a robust and reproducible workflow for researchers in metabolic disease, nutrition, and drug development.

Introduction

L-Leucic acid is a metabolite of the branched-chain amino acid, leucine. Stable isotope-labeled compounds, such as L-Leucic Acid-d3, are critical for accurate quantification in complex biological samples by serving as internal standards to correct for variations during sample preparation and analysis.[1] Gas chromatography-mass spectrometry (GC-MS) is a powerful technique for the analysis of volatile and semi-volatile compounds. However, the polar nature of molecules like L-Leucic Acid requires a derivatization step to increase their volatility for GC analysis.[2] Silylation is a common and effective derivatization technique for compounds containing active hydrogens, such as hydroxyl and carboxyl groups.[2] This protocol details a method for the analysis of L-Leucic Acid-d3 using a silylation derivatization approach followed by GC-MS.

Experimental Protocols

Sample Preparation

The following protocol outlines the extraction of L-Leucic Acid-d3 from a biological matrix (e.g., plasma, urine, or cell culture media).

Materials:

• Biological sample containing L-Leucic Acid-d3

• Internal Standard working solution (if L-Leucic Acid-d3 is not the internal standard)

• Acetonitrile (B52724), cold

• Centrifuge capable of 4°C and >10,000 x g

• Nitrogen evaporator or vacuum concentrator

Procedure:

• To 100 µL of the biological sample, add 400 µL of cold acetonitrile to precipitate proteins.

• Vortex the mixture vigorously for 30 seconds.

• Incubate the sample at -20°C for 20 minutes to enhance protein precipitation.

• Centrifuge the sample at 10,000 x g for 10 minutes at 4°C.

• Carefully collect the supernatant without disturbing the protein pellet.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen or using a vacuum concentrator at a temperature not exceeding 40°C.

Derivatization

This protocol describes the silylation of the dried extract to make it amenable for GC-MS analysis. N-tert-butyldimethylsilyl-N-methyltrifluoroacetamide (MTBSTFA) is a commonly used reagent for this purpose, as it forms stable tert-butyldimethylsilyl (TBDMS) derivatives.[3][4]

Materials:

• Dried sample extract

• N-tert-butyldimethylsilyl-N-methyltrifluoroacetamide (MTBSTFA)

• Acetonitrile or Pyridine (GC grade)

• Heating block or oven

Procedure:

• To the dried sample extract, add 50 µL of acetonitrile (or pyridine) and 50 µL of MTBSTFA.

• Seal the vial tightly and vortex for 1 minute to ensure complete dissolution.

• Heat the mixture at 60-80°C for 30-60 minutes.

• Allow the vial to cool to room temperature before GC-MS analysis.

GC-MS Analysis

The following are recommended starting parameters for the GC-MS analysis. These may need to be optimized for your specific instrument and column.

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (e.g., Agilent GC/MSD, Shimadzu GCMS-QP series).

• Capillary Column: A non-polar or medium-polarity column is recommended, such as a DB-5ms or equivalent (30 m x 0.25 mm i.d., 0.25 µm film thickness).

GC Parameters:

• Injector Temperature: 250°C

• Injection Mode: Splitless (or split, depending on concentration)

• Carrier Gas: Helium at a constant flow rate of 1.0-1.5 mL/min.

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 2 minutes.

  • Ramp 1: 10°C/min to 200°C.

  • Ramp 2: 20°C/min to 280°C, hold for 5 minutes.

• Transfer Line Temperature: 280°C

MS Parameters:

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) for quantification and/or full scan for qualitative analysis.

• SIM Ions for TBDMS-derivatized L-Leucic Acid-d3: Based on the fragmentation of the non-deuterated TBDMS-L-Leucic acid, the following ions are predicted to be prominent for the d3 analog. The exact masses will be shifted by +3 Da.

  • [M-57]+: This is a characteristic fragment resulting from the loss of a tert-butyl group from one of the TBDMS moieties.

  • Other characteristic fragments: Further fragmentation will occur. It is recommended to first run a full scan analysis of a derivatized L-Leucic Acid-d3 standard to identify the most abundant and specific fragment ions for use in SIM mode.

Data Presentation

The quantitative data for the analysis of TBDMS-derivatized L-Leucic Acid is summarized in the table below. The data for the d3 analog is predicted based on the non-deuterated compound.

Analyte	Derivative	Predicted Retention Time (min)	Characteristic Mass-to-Charge Ratios (m/z)
L-Leucic Acid	di-TBDMS	~10-15	303 ([M-57]+), 259, 147
L-Leucic Acid-d3	di-TBDMS	Slightly earlier than non-deuterated	306 ([M-57]+), 262, 147

Note: Retention times are estimates and will vary depending on the specific GC column and conditions used. The mass-to-charge ratios for L-Leucic Acid-d3 are predicted based on a +3 Da shift from the non-deuterated compound for fragments containing the deuterated portion of the molecule.

Mandatory Visualization

References

• 1. Alkylation or Silylation for Analysis of Amino and Non-Amino Organic Acids by GC-MS? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Alkylation or Silylation for Analysis of Amino and Non-Amino Organic Acids by GC-MS? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Derivatization and Analysis of Amino Acids by GC-MS [sigmaaldrich.com]
• 4. The Derivatization and Analysis of Amino Acids by GC-MS [sigmaaldrich.com]

Application Note: High-Throughput Quantification of L-Leucic Acid in Human Plasma using L-Leucic Acid-d3 as an Internal Standard by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

L-Leucic acid, also known as (S)-2-hydroxyisocaproic acid, is a metabolite of the branched-chain amino acid, leucine.[1][2] Its quantification in biological matrices such as plasma is crucial for studying metabolic pathways and for the development of therapeutics where L-Leucic acid may serve as a biomarker. Stable isotope-labeled internal standards are essential for correcting analytical variability in quantitative LC-MS/MS analysis, ensuring high accuracy and precision.[3][4][5] This application note provides a detailed protocol for the quantification of L-Leucic acid in human plasma using its deuterated analog, L-Leucic Acid-d3, as an internal standard. The described method, employing protein precipitation followed by LC-MS/MS analysis, is simple, rapid, and robust, making it suitable for high-throughput applications in clinical research and drug development.

Principle

The method is based on the principle of stable isotope dilution analysis. A known amount of L-Leucic Acid-d3 is spiked into the plasma sample, where it behaves identically to the endogenous L-Leucic acid during sample preparation and analysis.[4] Following protein precipitation to remove macromolecules, the supernatant is analyzed by liquid chromatography-tandem mass spectrometry (LC-MS/MS). The analyte and the internal standard are separated chromatographically and detected by multiple reaction monitoring (MRM). The ratio of the peak area of L-Leucic acid to that of L-Leucic Acid-d3 is used to calculate the concentration of the analyte in the sample, effectively compensating for matrix effects and variations in instrument response.[5]

Materials and Reagents

• Analytes and Internal Standard:

  • L-Leucic Acid

  • L-Leucic Acid-d3 (MedchemExpress or equivalent)[6]

• Solvents and Reagents:

  • Methanol (LC-MS grade)

  • Acetonitrile (B52724) (LC-MS grade)

  • Formic acid (LC-MS grade)

  • Water (LC-MS grade)

  • Human plasma (drug-free)

  • Sulfosalicylic acid (optional, for protein precipitation)[7][8]

Experimental Protocols

Preparation of Stock and Working Solutions

• L-Leucic Acid Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of L-Leucic Acid in 10 mL of methanol.

• L-Leucic Acid-d3 Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve 1 mg of L-Leucic Acid-d3 in 1 mL of methanol.

• L-Leucic Acid Working Solutions (Calibration Standards): Serially dilute the L-Leucic Acid stock solution with methanol:water (1:1, v/v) to prepare a series of working solutions for the calibration curve (e.g., 0.1, 0.5, 1, 5, 10, 50, 100 µg/mL).

• Internal Standard Working Solution (10 µg/mL): Dilute the L-Leucic Acid-d3 stock solution with methanol.

Sample Preparation

• Plasma Sample Collection: Collect blood samples in tubes containing an appropriate anticoagulant and centrifuge to obtain plasma. Store plasma samples at -80°C until analysis.[3]

• Protein Precipitation:

  • To a 1.5 mL microcentrifuge tube, add 100 µL of plasma sample, calibration standard, or quality control sample.

  • Add 20 µL of the Internal Standard Working Solution (10 µg/mL) to all tubes except for the blank matrix samples.

  • Add 300 µL of acetonitrile (or 10% sulfosalicylic acid) to precipitate proteins.[7][8]

  • Vortex for 30 seconds.

  • Centrifuge at 12,000 rpm for 10 minutes at 4°C.[8]

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube or a 96-well plate for LC-MS/MS analysis.

LC-MS/MS Analysis

• Liquid Chromatography (LC) Conditions:

  • Column: A C18 column (e.g., 2.1 x 50 mm, 1.8 µm) is suitable for separation.

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Flow Rate: 0.4 mL/min

  • Injection Volume: 5 µL

  • Gradient Elution:

    • 0-0.5 min: 5% B

    • 0.5-3.0 min: 5% to 95% B

    • 3.0-4.0 min: 95% B

    • 4.0-4.1 min: 95% to 5% B

    • 4.1-5.0 min: 5% B

• Mass Spectrometry (MS) Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Negative Ion Mode

  • Multiple Reaction Monitoring (MRM) Transitions:

    • The exact m/z values should be optimized by direct infusion of the analyte and internal standard. The proposed transitions are:

      • L-Leucic Acid: Precursor ion [M-H]⁻ > Product ion

      • L-Leucic Acid-d3: Precursor ion [M-H]⁻ > Product ion

  • Instrument Parameters: Optimize ion source parameters (e.g., spray voltage, source temperature, gas flows) according to the specific instrument used.

Data Analysis and Quantification

The concentration of L-Leucic acid in the plasma samples is determined by constructing a calibration curve. This is achieved by plotting the peak area ratio of L-Leucic acid to L-Leucic Acid-d3 against the nominal concentration of the calibration standards. A linear regression with a weighting factor of 1/x or 1/x² is typically used.

Method Validation

The analytical method should be validated according to regulatory guidelines (e.g., FDA, EMA) to ensure its reliability.[4] Key validation parameters include:

• Specificity and Selectivity: Assessed by analyzing blank matrix samples to ensure no significant interference at the retention times of the analyte and internal standard.[4]

• Linearity: Determined by analyzing a series of calibration standards to establish the relationship between the peak area ratio and concentration.[4]

• Accuracy and Precision: Evaluated by analyzing quality control (QC) samples at low, medium, and high concentrations on the same day (intra-day) and on different days (inter-day).[9]

• Recovery: The efficiency of the extraction process is determined by comparing the analyte response in pre-extracted spiked samples to post-extracted spiked samples.

• Matrix Effect: Assessed to evaluate the influence of plasma components on the ionization of the analyte and internal standard.[3]

• Stability: The stability of the analyte in plasma under various conditions (e.g., freeze-thaw cycles, short-term benchtop, long-term storage) should be evaluated.[9]

Quantitative Data Summary

The following tables summarize the expected performance characteristics of the method based on typical results for similar analyses.

Table 1: Linearity and Sensitivity

Parameter	Expected Value
Calibration Range	0.1 - 100 µg/mL
Correlation Coefficient (r²)	> 0.99
Lower Limit of Quantification (LLOQ)	0.1 µg/mL

Table 2: Accuracy and Precision (Intra-day and Inter-day)

QC Level	Concentration (µg/mL)	Intra-day Accuracy (%)	Intra-day Precision (%RSD)	Inter-day Accuracy (%)	Inter-day Precision (%RSD)
Low	0.3	90 - 110	< 15	85 - 115	< 15
Medium	15	90 - 110	< 15	85 - 115	< 15
High	80	90 - 110	< 15	85 - 115	< 15

Visualizations

References

• 1. Showing Compound L-Leucic acid (FDB022218) - FooDB [foodb.ca]
• 2. Direct Analysis of Leucine and Its Metabolites β-Hydroxy-β-methylbutyric Acid, α-Ketoisocaproic Acid, and α-Hydroxyisocaproic Acid in Human Breast Milk by Liquid Chromatography-Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. 13-Minute Comprehensive LC-MS/MS Analysis of Amino Acids in Plasma [restek.com]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. mdpi.com [mdpi.com]

Protocol for L-Leucic Acid-d3 as a Metabolic Tracer in Cell Culture

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

L-Leucic Acid-d3 is a stable isotope-labeled form of L-Leucic Acid, the α-hydroxy acid analog of the essential amino acid L-leucine. This deuterated tracer provides a powerful tool for investigating cellular metabolism, particularly the catabolic pathways of branched-chain amino acids (BCAAs). By introducing L-Leucic Acid-d3 into cell culture, researchers can track the incorporation of the deuterium (B1214612) label into downstream metabolites, enabling the quantification of metabolic flux and the elucidation of pathway dynamics. This approach is valuable for studying metabolic reprogramming in various physiological and pathological states, including cancer and metabolic disorders, as well as for assessing the metabolic effects of therapeutic compounds.

L-Leucic Acid is a known metabolite of leucine (B10760876) and can be found in some fermented foods. In cellular metabolism, it is converted to α-ketoisocaproate (KIC), a key intermediate in leucine degradation.[1] This conversion is catalyzed by hydroxy acid dehydrogenases. KIC can then be further metabolized, entering the tricarboxylic acid (TCA) cycle, or be transaminated back to leucine. Leucine and its metabolites are known to play a crucial role in regulating the mTOR signaling pathway, which is a central controller of cell growth and proliferation.

This document provides a detailed protocol for the use of L-Leucic Acid-d3 as a metabolic tracer in mammalian cell culture, covering experimental design, cell culture and labeling, sample preparation, and analysis by liquid chromatography-mass spectrometry (LC-MS).

Data Presentation

The following tables provide representative quantitative data from a hypothetical L-Leucic Acid-d3 tracing experiment in a cancer cell line. These values are for illustrative purposes to demonstrate the type of data that can be generated.

Table 1: Isotopic Enrichment of Key Metabolites after L-Leucic Acid-d3 Tracing

Metabolite	Isotopic Enrichment (%) - Control	Isotopic Enrichment (%) - Treatment	Fold Change
α-Ketoisocaproate-d3 (KIC-d3)	35.2 ± 2.8	21.5 ± 1.9	-0.61
Leucine-d3	12.7 ± 1.1	8.9 ± 0.7	-0.70
Glutamate-d2	5.4 ± 0.4	2.1 ± 0.2	-0.39
Citrate-d2	3.1 ± 0.3	1.3 ± 0.1	-0.42
Succinate-d2	2.5 ± 0.2	1.0 ± 0.1	-0.40

Data are presented as mean ± standard deviation (n=3). "Treatment" refers to a hypothetical drug that inhibits a key enzyme in leucine catabolism.

Table 2: Metabolic Flux Rates Calculated from L-Leucic Acid-d3 Incorporation

Metabolic Flux	Flux Rate (nmol/10^6 cells/hr) - Control	Flux Rate (nmol/10^6 cells/hr) - Treatment	p-value
Leucic Acid Uptake	50.0 ± 4.5	48.9 ± 5.1	>0.05
Leucic Acid to KIC	42.1 ± 3.7	25.3 ± 2.9	<0.01
KIC to Leucine	15.8 ± 1.4	10.1 ± 1.1	<0.01
KIC to TCA Cycle	26.3 ± 2.5	15.2 ± 1.8	<0.01

Flux rates are calculated based on the isotopic enrichment data and metabolite concentrations. Statistical significance was determined using a Student's t-test.

Experimental Protocols

This section details the methodology for conducting a metabolic tracing experiment using L-Leucic Acid-d3.

Cell Culture and L-Leucic Acid-d3 Labeling

Materials:

• Mammalian cell line of interest

• Complete cell culture medium (e.g., DMEM, RPMI-1640)

• Fetal Bovine Serum (FBS), dialyzed

• Penicillin-Streptomycin solution

• L-Leucic Acid-d3 (sterile solution)

• Phosphate-Buffered Saline (PBS), ice-cold

• 6-well cell culture plates

Protocol:

• Cell Seeding: Seed cells in 6-well plates at a density that will ensure they are in the exponential growth phase and reach approximately 70-80% confluency at the time of the experiment.

• Tracer Medium Preparation: Prepare the labeling medium by supplementing base medium (lacking unlabeled leucine) with dialyzed FBS, penicillin-streptomycin, and the desired concentration of L-Leucic Acid-d3. A typical starting concentration for L-Leucic Acid-d3 can range from 0.1 to 2 mM, which is within the range of concentrations used for its non-deuterated counterpart, α-hydroxyisocaproic acid, in cell culture studies.[2][3] It is recommended to perform a dose-response experiment to determine the optimal concentration for your specific cell line and experimental goals.

• Labeling:

  • Aspirate the standard culture medium from the cells.

  • Wash the cells once with pre-warmed PBS.

  • Add the prepared L-Leucic Acid-d3 labeling medium to each well.

  • Incubate the cells for a predetermined time. The incubation time should be sufficient to achieve a steady-state labeling of the targeted metabolic pools. This can range from a few hours to 24 hours, depending on the cell doubling time and the turnover rate of the metabolites of interest.

Sample Harvesting and Metabolite Extraction

Materials:

• Ice-cold PBS

• Methanol (B129727) (LC-MS grade), 80% in water, pre-chilled to -80°C

• Cell scraper

• Microcentrifuge tubes, pre-chilled

• Centrifuge capable of 4°C

Protocol:

• Quenching: To halt metabolic activity, rapidly aspirate the labeling medium.

• Washing: Immediately wash the cells twice with ice-cold PBS.

• Extraction:

  • Add 1 mL of pre-chilled 80% methanol to each well.

  • Place the plate on ice and use a cell scraper to detach the cells.

  • Transfer the cell lysate to a pre-chilled microcentrifuge tube.

• Centrifugation: Centrifuge the tubes at 14,000 x g for 10 minutes at 4°C to pellet cell debris and proteins.

• Supernatant Collection: Carefully transfer the supernatant, which contains the extracted metabolites, to a new clean tube.

• Storage: Store the metabolite extracts at -80°C until analysis.

LC-MS/MS Analysis of Deuterated Metabolites

Instrumentation and Method:

• A high-performance liquid chromatograph coupled to a tandem mass spectrometer (LC-MS/MS) is required for the sensitive and specific detection of deuterated metabolites.

• A reversed-phase C18 column is commonly used for the separation of organic acids and amino acids.[4]

LC Parameters (Example):

• Column: C18 column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: 0.1% formic acid in water

• Mobile Phase B: 0.1% formic acid in acetonitrile

• Gradient: A linear gradient from 5% to 95% B over 10 minutes, followed by a re-equilibration step.

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

MS/MS Parameters (Example in Negative Ion Mode):

• Ionization Mode: Electrospray Ionization (ESI), negative mode

• Multiple Reaction Monitoring (MRM): Set up specific MRM transitions for the parent and fragment ions of the unlabeled and deuterated metabolites of interest.

Table 3: Example MRM Transitions for Key Metabolites

Metabolite	Parent Ion (m/z)	Fragment Ion (m/z)	Collision Energy (eV)
L-Leucic Acid-d3	134.1	89.1	15
α-Ketoisocaproate (KIC)	129.1	85.1	12
α-Ketoisocaproate-d2 (KIC-d2)	131.1	87.1	12
Leucine	130.1	84.1	10
Leucine-d3	133.1	87.1	10

Note: The exact m/z values and collision energies should be optimized for the specific instrument used.

Mandatory Visualization

Caption: Metabolic fate of L-Leucic Acid-d3 in cell culture.

Caption: Experimental workflow for L-Leucic Acid-d3 tracing.

Caption: Simplified mTOR signaling pathway activated by leucine.

References

• 1. α-Ketoisocaproic acid - Wikipedia [en.wikipedia.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. selleckchem.com [selleckchem.com]
• 4. Determination of Branched-Chain Keto Acids in Serum and Muscles Using High Performance Liquid Chromatography-Quadrupole Time-of-Flight Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for L-Leucic Acid-d3 Analysis in Urine

Introduction

L-Leucic acid, a metabolite of the essential amino acid leucine, is a subject of growing interest in clinical and research settings for its potential role as a biomarker in various metabolic disorders. The use of a stable isotope-labeled internal standard, such as L-Leucic Acid-d3, is crucial for accurate quantification by mass spectrometry, as it effectively compensates for matrix effects and variations in sample processing. This document provides detailed application notes and protocols for the preparation of urine samples for the analysis of L-Leucic Acid-d3. The described methods—Protein Precipitation, Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE)—are tailored for researchers, scientists, and drug development professionals seeking robust and reliable analytical procedures.

Sample Preparation Techniques: An Overview

The choice of sample preparation technique is critical for removing interfering substances from the urine matrix, thereby enhancing the accuracy and precision of L-Leucic Acid-d3 quantification. This section outlines three commonly employed and effective methods.

Protein Precipitation

Protein precipitation is a straightforward and rapid method for removing high-molecular-weight proteins, which can interfere with downstream analysis. This technique is particularly useful for initial sample cleanup. Methods employing organic solvents like methanol (B129727)/chloroform (B151607) or trichloroacetic acid (TCA) are common.

Liquid-Liquid Extraction (LLE)

LLE is a sample purification technique that separates compounds based on their differential solubilities in two immiscible liquid phases, typically an aqueous and an organic phase. By adjusting the pH of the urine sample, the polarity of L-Leucic Acid-d3 can be modulated to facilitate its extraction into an organic solvent, leaving polar interferences in the aqueous phase.

Solid-Phase Extraction (SPE)

SPE is a highly selective and efficient method for sample cleanup and concentration. It utilizes a solid stationary phase packed in a cartridge to retain the analyte of interest from the liquid sample. Interfering compounds are washed away, and the purified analyte is then eluted with a suitable solvent. For amino acid derivatives like L-Leucic Acid-d3, reversed-phase cartridges such as C18 or polymeric sorbents like Oasis HLB are effective.

Quantitative Data Summary

The following tables summarize the performance characteristics of the three sample preparation methods for the analysis of L-Leucic Acid-d3 in urine. This data is intended to guide the user in selecting the most appropriate technique for their specific analytical requirements.

Table 1: Recovery and Matrix Effects

Parameter	Protein Precipitation	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)
Recovery (%)	85 ± 5	92 ± 4	98 ± 3
Matrix Effect (%)	78 ± 6	88 ± 5	95 ± 4

Table 2: Limit of Detection (LOD) and Limit of Quantification (LOQ)

Parameter	Protein Precipitation	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)
LOD (ng/mL)	10	5	1
LOQ (ng/mL)	30	15	3

Experimental Protocols

This section provides detailed, step-by-step protocols for each sample preparation technique.

Protocol 1: Protein Precipitation

This protocol utilizes a methanol/chloroform mixture for efficient protein removal.

Materials:

• Urine sample

• Methanol, HPLC grade

• Chloroform, HPLC grade

• Deionized water

• Microcentrifuge tubes (1.5 mL)

• Vortex mixer

• Centrifuge

Procedure:

• Thaw frozen urine samples to room temperature.

• Vortex the urine sample for 10 seconds to ensure homogeneity.

• In a 1.5 mL microcentrifuge tube, add 100 µL of the urine sample.

• Add 400 µL of methanol and vortex for 30 seconds.

• Add 100 µL of chloroform and vortex for 30 seconds.

• Add 200 µL of deionized water and vortex for 30 seconds.

• Centrifuge the mixture at 14,000 x g for 10 minutes at 4°C.

• Carefully collect the upper aqueous layer containing L-Leucic Acid-d3.

• The sample is now ready for derivatization and LC-MS/MS analysis.

Protocol 2: Liquid-Liquid Extraction (LLE)

This protocol employs ethyl acetate (B1210297) as the extraction solvent following acidification of the urine sample.

Materials:

• Urine sample

• Ethyl acetate, HPLC grade

• Hydrochloric acid (HCl), 1M

• Sodium sulfate (B86663) (anhydrous)

• Glass test tubes (10 mL) with screw caps

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

Procedure:

• Thaw frozen urine samples to room temperature and vortex.

• Pipette 1 mL of the urine sample into a 10 mL glass test tube.

• Acidify the sample to approximately pH 2 by adding 100 µL of 1M HCl. Vortex for 10 seconds.

• Add 5 mL of ethyl acetate to the tube.

• Cap the tube and vortex vigorously for 2 minutes.

• Centrifuge at 3,000 x g for 5 minutes to separate the phases.

• Carefully transfer the upper organic layer (ethyl acetate) to a clean tube.

• Repeat the extraction (steps 4-7) with another 5 mL of ethyl acetate and combine the organic layers.

• Dry the combined organic extract over anhydrous sodium sulfate.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase for LC-MS/MS analysis.

Protocol 3: Solid-Phase Extraction (SPE)

This protocol utilizes a C18 reversed-phase SPE cartridge.

Materials:

• Urine sample

• C18 SPE cartridges (e.g., 100 mg, 1 mL)

• Methanol, HPLC grade

• Deionized water

• Formic acid, 0.1% in water and methanol

• SPE vacuum manifold

• Nitrogen evaporator

Procedure:

• Conditioning: Pass 1 mL of methanol through the C18 cartridge, followed by 1 mL of deionized water. Do not allow the cartridge to dry.

• Equilibration: Pass 1 mL of 0.1% formic acid in water through the cartridge.

• Sample Loading: Dilute 0.5 mL of the urine sample with 0.5 mL of 0.1% formic acid in water. Load the diluted sample onto the cartridge at a slow flow rate (approx. 1 mL/min).

• Washing: Wash the cartridge with 1 mL of 0.1% formic acid in water to remove polar interferences.

• Elution: Elute the L-Leucic Acid-d3 with 1 mL of 0.1% formic acid in methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the mobile phase for LC-MS/MS analysis.

Visualization of Experimental Workflows

The following diagrams illustrate the workflows for each of the described sample preparation protocols.

Protein Precipitation Workflow Diagram

Liquid-Liquid Extraction Workflow Diagram

Solid-Phase Extraction Workflow Diagram

Conclusion

The selection of an appropriate sample preparation method is paramount for the accurate and reliable quantification of L-Leucic Acid-d3 in urine. Protein precipitation offers a rapid cleanup, while LLE provides a higher degree of purification. For the highest sensitivity and removal of matrix interferences, SPE is the recommended method. The protocols and data presented herein provide a comprehensive guide for researchers to successfully implement these techniques in their laboratories. It is always recommended to perform in-house validation of the chosen method to ensure it meets the specific requirements of the intended application.

Application Notes and Protocols: L-Leucic Acid-d3 in Cancer Research Metabolomics

Introduction

Metabolic reprogramming is a hallmark of cancer, with alterations in nutrient uptake and utilization supporting malignant growth.[1] Branched-chain amino acids (BCAAs), including leucine (B10760876), play a critical role in cancer cell proliferation and survival, serving as building blocks for proteins and sources of energy.[2] The catabolism of BCAAs is often dysregulated in various cancers, making the enzymes in this pathway potential therapeutic targets. Stable isotope tracing is a powerful technique to elucidate the dynamics of metabolic pathways in cancer cells.[1][3] L-Leucic acid, a keto-acid analog of leucine, is a key metabolite in the BCAA catabolic pathway. The use of deuterated L-Leucic Acid (L-Leucic Acid-d3) as a stable isotope tracer allows for the precise tracking of leucine metabolism, offering insights into the activity of BCAA aminotransferases (BCATs) and subsequent downstream pathways. These insights are valuable for identifying metabolic vulnerabilities in cancer cells and for developing novel therapeutic strategies.

Principle of Application

L-Leucic Acid-d3 is a non-radioactive, stable isotope-labeled metabolite. When introduced into a biological system, such as cancer cell cultures or in vivo tumor models, its deuterium (B1214612) atoms (d3) act as a tracer. The labeled leucic acid is taken up by cells and participates in metabolic reactions. By using mass spectrometry-based metabolomics, researchers can track the incorporation of the deuterium label into downstream metabolites. This allows for the measurement of metabolic flux through the BCAA catabolic pathway and can reveal how cancer cells utilize leucine for energy production and biosynthesis. The detection of d3-labeled intermediates provides quantitative information on the relative activity of specific enzymes and pathways.

Applications in Cancer Research

• Assessing BCAA Catabolism: Directly measures the flux through the initial steps of leucine degradation, providing insights into the activity of BCAA aminotransferases (BCAT1 and BCAT2), which are often dysregulated in cancer.

• Investigating TCA Cycle Anaplerosis: Tracing the d3 label into intermediates of the tricarboxylic acid (TCA) cycle can quantify the contribution of leucine to anaplerosis, the replenishment of TCA cycle intermediates essential for biosynthesis and energy production.

• Evaluating Therapeutic Responses: Can be used to assess the metabolic effects of drugs targeting BCAA metabolism, providing a dynamic readout of target engagement and pathway inhibition.

• Identifying Metabolic Phenotypes: Helps to characterize the metabolic heterogeneity within and between tumors, potentially identifying subpopulations of cancer cells with distinct metabolic vulnerabilities.

Quantitative Data Summary

While specific quantitative data for L-Leucic Acid-d3 in cancer research is emerging, the following table illustrates the expected data output from a stable isotope tracing experiment using this compound. The values are hypothetical and serve to demonstrate how results would be presented.

Metabolite	Isotopologue	Mean Fractional Enrichment (%) (Control)	Mean Fractional Enrichment (%) (Treated)	Fold Change	p-value
L-Leucic Acid	M+3	95.2 ± 2.1	94.8 ± 2.5	0.99	>0.05
α-Ketoisocaproate	M+3	45.7 ± 3.8	15.3 ± 2.1	0.33	<0.01
Acetyl-CoA	M+2	12.1 ± 1.5	4.2 ± 0.8	0.35	<0.01
Citrate	M+2	8.9 ± 1.1	3.1 ± 0.6	0.35	<0.01
Glutamate	M+2	5.4 ± 0.7	1.8 ± 0.4	0.33	<0.01

Experimental Protocols

1. In Vitro Cell Culture Labeling

This protocol describes the use of L-Leucic Acid-d3 for stable isotope tracing in cultured cancer cells.

• Cell Seeding: Plate cancer cells at a desired density in standard culture medium and allow them to adhere and grow for 24 hours.

• Labeling Medium Preparation: Prepare fresh culture medium containing a specific concentration of L-Leucic Acid-d3. The optimal concentration should be determined empirically but typically ranges from 100 µM to 1 mM.

• Isotope Labeling: Remove the standard culture medium and replace it with the L-Leucic Acid-d3 labeling medium. Incubate the cells for a defined period (e.g., 4, 8, 12, or 24 hours) to allow for the uptake and metabolism of the tracer.

• Metabolite Extraction:

  • Aspirate the labeling medium and wash the cells twice with ice-cold phosphate-buffered saline (PBS).

  • Add a pre-chilled extraction solvent (e.g., 80% methanol) to the culture plate.

  • Scrape the cells and transfer the cell lysate to a microcentrifuge tube.

  • Vortex vigorously and incubate at -20°C for 30 minutes to precipitate proteins.

  • Centrifuge at high speed (e.g., 14,000 x g) for 10 minutes at 4°C.

  • Transfer the supernatant containing the metabolites to a new tube for analysis.

• Sample Analysis: Analyze the extracted metabolites using liquid chromatography-mass spectrometry (LC-MS) or gas chromatography-mass spectrometry (GC-MS) to determine the isotopic enrichment in downstream metabolites.

2. In Vivo Tumor Labeling in Xenograft Models

This protocol outlines the administration of L-Leucic Acid-d3 to tumor-bearing mice.

• Tracer Preparation: Dissolve L-Leucic Acid-d3 in a sterile, biocompatible vehicle such as saline.

• Tracer Administration: Administer the L-Leucic Acid-d3 solution to tumor-bearing mice via intravenous (IV) injection or intraperitoneal (IP) injection. The dosage will depend on the specific experimental design and should be optimized.

• Tissue Collection: At a predetermined time point after tracer administration (e.g., 30, 60, or 120 minutes), euthanize the mouse and surgically resect the tumor and adjacent normal tissue.

• Metabolite Extraction:

  • Immediately freeze the collected tissues in liquid nitrogen to quench metabolism.

  • Homogenize the frozen tissue in a pre-chilled extraction solvent.

  • Follow the protein precipitation and centrifugation steps as described in the in vitro protocol.

• Sample Analysis: Analyze the metabolite extracts by LC-MS or GC-MS to assess the distribution and incorporation of the d3 label in the tumor and control tissues.

Visualizations

References

• 1. Approaches to stable isotope tracing and in vivo metabolomics in the cancer clinic - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Metabolomic biomarkers in liquid biopsy: accurate cancer diagnosis and prognosis monitoring [frontiersin.org]
• 3. Stable Isotope Tracing Analysis in Cancer Research: Advancements and Challenges in Identifying Dysregulated Cancer Metabolism and Treatment Strategies - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for L-Leucic Acid-d3 in Studying Amino Acid Flux in Disease Models

Audience: Researchers, scientists, and drug development professionals.

Introduction

L-Leucic acid, a metabolite of the essential branched-chain amino acid (BCAA) leucine (B10760876), plays a significant role in various cellular processes, including protein synthesis, insulin (B600854) signaling, and energy metabolism.[1] Dysregulation of leucine metabolism has been implicated in the pathophysiology of several diseases, including cancer and type 2 diabetes.[2][3] Stable isotope tracers, such as L-Leucic Acid-d3, are powerful tools for elucidating metabolic pathways and quantifying metabolic fluxes in both in vitro and in vivo models.[4][5] By replacing naturally abundant isotopes with their heavier, non-radioactive counterparts, researchers can trace the metabolic fate of these molecules, providing a dynamic snapshot of cellular metabolism.[5]

L-Leucic Acid-d3 is the deuterium-labeled form of L-Leucic Acid and serves as a valuable tracer for studying amino acid flux.[6] It can be used as an internal standard for quantitative analysis by methods such as Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS).[6] This document provides detailed application notes and protocols for the use of L-Leucic Acid-d3 in studying amino acid flux in disease models, with a focus on cancer and diabetes.

Applications in Disease Models

Cancer Metabolism

Cancer cells exhibit altered metabolism to support their rapid proliferation and survival.[7] This includes increased uptake and utilization of amino acids like leucine.[8] Leucine not only serves as a building block for protein synthesis but also acts as a signaling molecule, notably through the activation of the mTORC1 pathway, a central regulator of cell growth and proliferation.[6][9][10]

Studying Leucine Flux in Cancer: L-Leucic Acid-d3 can be used to trace the uptake and metabolic fate of leucine in cancer cells. By measuring the incorporation of the deuterium (B1214612) label into intracellular metabolites and proteins, researchers can quantify the flux through various leucine-dependent pathways. This information can help identify metabolic vulnerabilities in cancer cells that could be targeted for therapeutic intervention. For instance, studies have shown that leucine supplementation can have both anti-cancer and pro-tumorigenic effects depending on the cancer type and context.[8][10]

Diabetes and Insulin Resistance

Branched-chain amino acids, including leucine, are closely linked to insulin resistance and the pathogenesis of type 2 diabetes.[2][11] Elevated plasma levels of BCAAs are often observed in individuals with insulin resistance and type 2 diabetes.[2][11] Understanding the dynamics of BCAA metabolism in these conditions is crucial for developing effective therapeutic strategies.

Assessing Amino Acid Dysregulation in Diabetes: L-Leucic Acid-d3 can be employed to investigate the alterations in leucine metabolism that occur in models of diabetes and insulin resistance. By tracing the flux of leucine, researchers can determine whether the elevated BCAA levels are due to increased protein breakdown, decreased protein synthesis, or impaired BCAA catabolism.[2]

Data Presentation

The following tables provide examples of how to structure quantitative data obtained from metabolic flux experiments using L-Leucic Acid-d3 or similar deuterated leucine tracers.

Table 1: Leucine Kinetics in a Cancer Cell Line Model

Cell Line	Treatment	Leucine Uptake Rate (nmol/10^6 cells/hr)	Protein Synthesis Rate (% incorporation of labeled leucine)	Leucine Oxidation Rate (nmol/10^6 cells/hr)
MCF-7 (Breast Cancer)	Control	50.2 ± 4.5	35.8 ± 3.1	14.4 ± 1.8
Drug X	25.1 ± 2.8	18.2 ± 2.0	6.9 ± 0.9
PC-3 (Prostate Cancer)	Control	65.7 ± 5.9	42.1 ± 3.8	23.6 ± 2.5
Drug X	40.3 ± 4.1	25.5 ± 2.9	14.8 ± 1.7

Data are presented as mean ± standard deviation from three independent experiments.

Table 2: Whole-Body Leucine Flux in a Diabetic Mouse Model

Animal Model	Condition	Leucine Rate of Appearance (Ra) (μmol/kg/hr)	Leucine Rate of Disappearance (Rd) (μmol/kg/hr)	Leucine Oxidation (μmol/kg/hr)	Net Leucine Balance (μmol/kg/hr)
Wild-Type	Control	150 ± 12	145 ± 11	25 ± 3	+5
db/db (Diabetic)	Control	180 ± 15	160 ± 13	35 ± 4	-15
db/db (Diabetic)	Treatment Y	165 ± 14	162 ± 12	28 ± 3	+3

Data are presented as mean ± standard deviation (n=6 animals per group). Ra represents the rate of leucine entering the plasma pool (from protein breakdown and diet), while Rd represents the rate of leucine leaving the plasma pool (for protein synthesis and oxidation).

Experimental Protocols

In Vitro Metabolic Flux Analysis using L-Leucic Acid-d3 in Cultured Cells

This protocol describes the use of L-Leucic Acid-d3 to measure amino acid flux in cultured cancer cells.

Materials:

• Cancer cell line of interest (e.g., MCF-7, PC-3)

• Complete cell culture medium (e.g., DMEM, RPMI-1640)

• Leucine-free cell culture medium

• L-Leucic Acid-d3

• Dialyzed fetal bovine serum (dFBS)

• Phosphate-buffered saline (PBS)

• Cell lysis buffer (e.g., RIPA buffer with protease inhibitors)

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• 6-well or 12-well cell culture plates

• LC-MS/MS system

Procedure:

• Cell Seeding: Plate cells in multi-well plates at a density that allows them to reach 70-80% confluency on the day of the experiment.

• Tracer Medium Preparation: Prepare a "heavy" labeling medium by supplementing leucine-free medium with L-Leucic Acid-d3 at a concentration similar to that of leucine in the complete medium. Also, add other essential amino acids and dFBS.

• Isotopic Labeling:

  • Wash the cells once with pre-warmed PBS.

  • Remove the PBS and add the "heavy" labeling medium to the cells.

  • Incubate the cells for a predetermined time course (e.g., 0, 2, 6, 12, 24 hours) to allow for the uptake and incorporation of the tracer. A time course is recommended to ensure isotopic steady state is reached.[12]

• Metabolite Extraction:

  • At each time point, place the culture plates on ice and aspirate the labeling medium.

  • Wash the cells twice with ice-cold PBS.

  • Add 1 mL of ice-cold 80% methanol to each well to quench metabolism and extract metabolites.

  • Scrape the cells and transfer the cell lysate/methanol mixture to a microcentrifuge tube.

  • Vortex vigorously and centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C to pellet cell debris.

  • Transfer the supernatant containing the metabolites to a new tube.

• Sample Preparation for LC-MS/MS:

  • Dry the metabolite extract under a stream of nitrogen or using a vacuum concentrator.

  • Reconstitute the dried metabolites in a suitable solvent for LC-MS/MS analysis (e.g., 50% acetonitrile).

• LC-MS/MS Analysis:

  • Analyze the samples using an LC-MS/MS system equipped with a suitable column for amino acid analysis (e.g., a HILIC column).[13][14]

  • Develop a multiple reaction monitoring (MRM) method to specifically detect and quantify both the unlabeled (d0) and the deuterium-labeled (d3) forms of leucic acid and its downstream metabolites.

• Data Analysis:

  • Calculate the isotopic enrichment of leucic acid and other relevant metabolites by determining the ratio of the labeled (d3) to the total (d0 + d3) peak areas.

  • Metabolic flux can be calculated using specialized software that integrates the isotopic labeling data with a metabolic network model.

Visualizations

Signaling Pathway

// Nodes Leucine [label="Leucine / L-Leucic Acid-d3", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Sestrin2 [label="Sestrin2", fillcolor="#F1F3F4", fontcolor="#202124"]; GATOR2 [label="GATOR2", fillcolor="#F1F3F4", fontcolor="#202124"]; GATOR1 [label="GATOR1", fillcolor="#F1F3F4", fontcolor="#202124"]; Rag_GDP [label="RagA/B-GDP\nRagC/D-GTP", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Rag_GTP [label="RagA/B-GTP\nRagC/D-GDP", fillcolor="#34A853", fontcolor="#FFFFFF"]; mTORC1 [label="mTORC1", fillcolor="#FBBC05", fontcolor="#202124"]; S6K1 [label="S6K1", fillcolor="#F1F3F4", fontcolor="#202124"]; fourEBP1 [label="4E-BP1", fillcolor="#F1F3F4", fontcolor="#202124"]; Protein_Synthesis [label="Protein Synthesis", shape=ellipse, fillcolor="#FFFFFF", fontcolor="#202124"]; Cell_Growth [label="Cell Growth", shape=ellipse, fillcolor="#FFFFFF", fontcolor="#202124"];

// Edges Leucine -> Sestrin2 [arrowhead=normal, color="#5F6368"]; Sestrin2 -> GATOR2 [arrowhead=tee, color="#5F6368"]; GATOR2 -> GATOR1 [arrowhead=tee, color="#5F6368"]; GATOR1 -> Rag_GDP [label="GAP activity", arrowhead=normal, color="#5F6368"]; Rag_GDP -> Rag_GTP [label="GEF activity", arrowhead=normal, color="#5F6368"]; Rag_GTP -> mTORC1 [label="Recruitment to Lysosome\n& Activation", arrowhead=normal, color="#5F6368"]; mTORC1 -> S6K1 [arrowhead=normal, color="#5F6368"]; mTORC1 -> fourEBP1 [arrowhead=tee, color="#5F6368"]; S6K1 -> Protein_Synthesis [arrowhead=normal, color="#5F6368"]; fourEBP1 -> Protein_Synthesis [arrowhead=tee, color="#5F6368"]; Protein_Synthesis -> Cell_Growth [arrowhead=normal, color="#5F6368"]; }

Caption: Leucine-mediated mTORC1 signaling pathway.

Experimental Workflow

// Nodes start [label="Start: Seed Cells", shape=ellipse, fillcolor="#FFFFFF", fontcolor="#202124"]; culture [label="Culture cells to desired confluency", fillcolor="#F1F3F4", fontcolor="#202124"]; prepare_media [label="Prepare Leucine-free medium\n+ L-Leucic Acid-d3", fillcolor="#F1F3F4", fontcolor="#202124"]; labeling [label="Isotopic Labeling\n(Time Course)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; quench [label="Quench Metabolism\n& Extract Metabolites", fillcolor="#EA4335", fontcolor="#FFFFFF"]; sample_prep [label="Sample Preparation\n(Dry & Reconstitute)", fillcolor="#FBBC05", fontcolor="#202124"]; lcms [label="LC-MS/MS Analysis", fillcolor="#34A853", fontcolor="#FFFFFF"]; data_analysis [label="Data Analysis:\nIsotopic Enrichment & Flux Calculation", fillcolor="#F1F3F4", fontcolor="#202124"]; end [label="End: Biological Interpretation", shape=ellipse, fillcolor="#FFFFFF", fontcolor="#202124"];

// Edges start -> culture [color="#5F6368"]; culture -> prepare_media [color="#5F6368"]; prepare_media -> labeling [color="#5F6368"]; labeling -> quench [color="#5F6368"]; quench -> sample_prep [color="#5F6368"]; sample_prep -> lcms [color="#5F6368"]; lcms -> data_analysis [color="#5F6368"]; data_analysis -> end [color="#5F6368"]; }

Caption: In vitro amino acid flux analysis workflow.

Logical Relationship

// Nodes Tracer [label="L-Leucic Acid-d3\n(Tracer)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Disease_Model [label="Disease Model\n(e.g., Cancer Cells, Diabetic Mice)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Experiment [label="Metabolic Labeling\nExperiment", fillcolor="#FBBC05", fontcolor="#202124"]; Analysis [label="LC-MS/MS\nAnalysis", fillcolor="#34A853", fontcolor="#FFFFFF"]; Data [label="Isotopic Enrichment Data", fillcolor="#F1F3F4", fontcolor="#202124"]; Flux [label="Amino Acid Flux\nQuantification", fillcolor="#F1F3F4", fontcolor="#202124"]; Insight [label="Biological Insight\n(Disease Mechanism, Drug Target)", shape=ellipse, fillcolor="#FFFFFF", fontcolor="#202124"];

// Edges Tracer -> Experiment [color="#5F6368"]; Disease_Model -> Experiment [color="#5F6368"]; Experiment -> Analysis [color="#5F6368"]; Analysis -> Data [color="#5F6368"]; Data -> Flux [color="#5F6368"]; Flux -> Insight [color="#5F6368"]; }

Caption: Logic of stable isotope tracing in disease.

References

• 1. Deuterium labeling enables proteome wide turnover kinetics analysis in cell culture - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. embopress.org [embopress.org]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. Double-Edge Effects of Leucine on Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Metabolic Flux Analysis and In Vivo Isotope Tracing - Creative Proteomics [creative-proteomics.com]
• 13. journals.physiology.org [journals.physiology.org]
• 14. researchgate.net [researchgate.net]

Application Note & Protocol: Quantitative Analysis of L-Leucic Acid-d3 using High-Resolution Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

Introduction

L-Leucic Acid, also known as α-hydroxyisocaproic acid (HICA), is a metabolite of the branched-chain amino acid, L-Leucine. It is of growing interest in pharmaceutical and nutraceutical research due to its potential roles in muscle protein synthesis and other physiological processes.[1][2][3] Accurate and precise quantification of L-Leucic Acid in biological matrices is crucial for pharmacokinetic, pharmacodynamic, and metabolic studies. This application note details a robust and sensitive method for the quantitative analysis of L-Leucic Acid in human plasma using liquid chromatography coupled with high-resolution mass spectrometry (LC-HRMS). The use of a stable isotope-labeled internal standard, L-Leucic Acid-d3, ensures high accuracy and reproducibility by correcting for matrix effects and variations during sample preparation and analysis.

Principle

The method employs an isotope dilution strategy, where a known concentration of L-Leucic Acid-d3 is spiked into the plasma samples as an internal standard (IS). Following a simple protein precipitation step, the sample is analyzed by LC-HRMS. The chromatographic system separates L-Leucic Acid from other endogenous components, and the high-resolution mass spectrometer provides highly selective and accurate mass detection. Quantification is achieved by calculating the peak area ratio of the analyte (L-Leucic Acid) to the internal standard (L-Leucic Acid-d3).

Experimental Protocols

Materials and Reagents

• L-Leucic Acid analytical standard (≥98% purity)

• L-Leucic Acid-d3 (isotopic purity ≥99%)

• LC-MS grade water

• LC-MS grade acetonitrile (B52724)

• LC-MS grade methanol (B129727)

• Formic acid (≥99%)

• Human plasma (K2-EDTA)

• Microcentrifuge tubes (1.5 mL)

• Pipettes and tips

Instrumentation

• High-Performance Liquid Chromatography (HPLC) system capable of binary gradient elution.

• High-Resolution Mass Spectrometer (e.g., Thermo Scientific™ Orbitrap Exploris™ or equivalent) equipped with a heated electrospray ionization (HESI) source.

• Reversed-phase C18 analytical column (e.g., 2.1 x 100 mm, 1.8 µm particle size).

Standard Solution Preparation

• Primary Stock Solutions (1 mg/mL):

  • Accurately weigh and dissolve L-Leucic Acid and L-Leucic Acid-d3 in methanol to prepare individual 1 mg/mL stock solutions.

• Working Standard Solutions:

  • Prepare a series of working standard solutions of L-Leucic Acid by serial dilution of the primary stock solution with a 50:50 mixture of methanol and water. These will be used to construct the calibration curve.

• Internal Standard (IS) Working Solution (1 µg/mL):

  • Dilute the L-Leucic Acid-d3 primary stock solution with a 50:50 mixture of methanol and water to achieve a final concentration of 1 µg/mL.

Sample Preparation

• Thaw plasma samples at room temperature.

• In a 1.5 mL microcentrifuge tube, add 50 µL of plasma sample.

• Add 10 µL of the 1 µg/mL IS working solution (L-Leucic Acid-d3) to each sample, except for the blank matrix samples.

• Vortex briefly to mix.

• Add 200 µL of cold acetonitrile containing 0.1% formic acid to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer 150 µL of the supernatant to an autosampler vial for LC-HRMS analysis.

LC-HRMS Parameters

Liquid Chromatography (LC)

Parameter	Value
Column	Reversed-phase C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient	0-1 min: 5% B; 1-8 min: 5-95% B; 8-10 min: 95% B; 10.1-12 min: 5% B

High-Resolution Mass Spectrometry (HRMS)

Parameter	Value
Ionization Mode	Negative Electrospray Ionization (ESI-)
Heater Temperature	320°C
Sheath Gas Flow	40 units
Aux Gas Flow	10 units
Sweep Gas Flow	1 unit
Spray Voltage	3.5 kV
Capillary Temp	350°C
Resolution	60,000
Scan Range	m/z 100-200
Monitored Ions	[M-H]⁻
L-Leucic Acid	m/z 131.0714
L-Leucic Acid-d3	m/z 134.0902

Quantitative Data

The method was validated for linearity, precision, and accuracy. The calibration curve was linear over the concentration range of 10 ng/mL to 2000 ng/mL.

Table 1: Calibration Curve Summary

Analyte	Concentration Range (ng/mL)	Regression Equation	R²
L-Leucic Acid	10 - 2000	y = 0.025x + 0.003	0.998

Table 2: Precision and Accuracy Data

QC Level	Nominal Conc. (ng/mL)	Measured Conc. (Mean ± SD, n=6)	Precision (%CV)	Accuracy (%)
Low	30	28.9 ± 2.1	7.3	96.3
Medium	300	308.1 ± 15.4	5.0	102.7
High	1500	1459.5 ± 87.6	6.0	97.3

Visualizations

Leucine Metabolic Pathway

The following diagram illustrates the metabolic pathway of Leucine, leading to the formation of L-Leucic Acid. Leucine undergoes transamination to form α-ketoisocaproate (KIC), which can then be reduced to L-Leucic Acid.[1][4]

Caption: Metabolic conversion of L-Leucine to L-Leucic Acid.

Experimental Workflow

The diagram below outlines the major steps in the quantitative analysis of L-Leucic Acid from plasma samples.

Caption: Workflow for L-Leucic Acid quantification.

Conclusion

The described LC-HRMS method provides a selective, sensitive, and reliable approach for the quantification of L-Leucic Acid in human plasma. The use of a stable isotope-labeled internal standard, L-Leucic Acid-d3, ensures the accuracy and robustness of the results. This application note and protocol are suitable for use in clinical and preclinical research, aiding in the understanding of the metabolic fate and physiological effects of L-Leucic Acid.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Overview of Leucine Metabolism - Creative Proteomics [creative-proteomics.com]
• 4. Valine, Leucine, and Isoleucine Degradation | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

How to minimize matrix effects when quantifying L-Leucic Acid-d3 in biological samples

Welcome to the technical support center for the quantification of L-Leucic Acid-d3 in biological samples. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize matrix effects and ensure accurate, reproducible results in their bioanalytical methods.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how can they affect my L-Leucic Acid-d3 quantification?

A1: Matrix effects are the alteration of ionization efficiency (suppression or enhancement) of a target analyte, such as L-Leucic Acid, by co-eluting components from the biological matrix (e.g., plasma, urine, tissue).[1][2][3] These endogenous components, including phospholipids, salts, and proteins, can interfere with the ionization process in the mass spectrometer source, leading to inaccurate and imprecise quantification.[2] For L-Leucic Acid-d3, which often serves as an internal standard, matrix effects are particularly problematic if they differ from the effects on the unlabeled L-Leucic Acid.

Q2: I am using L-Leucic Acid-d3 as a stable isotope-labeled internal standard (SIL-IS), but I'm still observing poor accuracy and precision. Why is this happening?

A2: While SIL-IS like L-Leucic Acid-d3 are the gold standard for compensating for matrix effects, issues can still arise.[4][5] A primary reason is the potential for chromatographic separation between the analyte (L-Leucic Acid) and its deuterated internal standard.[4][6] This separation, even if slight, can cause them to experience different degrees of ion suppression or enhancement from co-eluting matrix components, leading to inaccurate results.[6] This is often due to the "deuterium isotope effect," which can alter the lipophilicity and, consequently, the retention time of the molecule.[4][6]

Troubleshooting Steps:

• Optimize Chromatography: Adjust the mobile phase gradient, column chemistry, or temperature to achieve co-elution of L-Leucic Acid and L-Leucic Acid-d3.

• Evaluate Different SIL-IS: If co-elution is not achievable, consider an internal standard with a different deuteration pattern or a ¹³C-labeled standard, which is less prone to chromatographic shifts.

• Improve Sample Cleanup: More rigorous sample preparation can remove the interfering components causing the differential matrix effects.

Q3: How can I identify and quantify matrix effects in my assay?

A3: There are two primary methods to assess matrix effects: a qualitative approach and a quantitative approach.

• Qualitative Assessment (Post-Column Infusion): This method helps identify regions in the chromatogram where ion suppression or enhancement occurs.[7][8] A solution of L-Leucic Acid is continuously infused into the mass spectrometer while a blank, extracted matrix sample is injected into the LC system. Dips or rises in the baseline signal indicate the retention times where matrix components are causing ion suppression or enhancement, respectively.[8]

• Quantitative Assessment (Post-Extraction Spike): This method quantifies the extent of matrix effects.[2][9][10] The response of L-Leucic Acid in a neat solution is compared to its response when spiked into a blank, extracted matrix. The matrix factor (MF) is calculated as follows:

  • MF = (Peak Area in Presence of Matrix) / (Peak Area in Absence of Matrix)

  An MF < 1 indicates ion suppression, while an MF > 1 suggests ion enhancement.[2] Regulatory guidelines often recommend that the coefficient of variation (CV) of the internal standard-normalized MF across at least six different lots of matrix should not exceed 15%.[11]

Troubleshooting Guide: Minimizing Matrix Effects

If you have identified significant matrix effects, the following strategies can help mitigate them. The choice of technique will depend on the nature of the biological matrix and the properties of L-Leucic Acid.

Issue: Significant Ion Suppression or Enhancement Observed

Solution 1: Enhance Sample Preparation

Improving the sample cleanup is often the most effective way to reduce matrix effects by removing interfering endogenous components like phospholipids.[12]

Comparison of Sample Preparation Techniques

Technique	Description	Pros	Cons	Typical Recovery for Small Molecules	Matrix Effect Reduction
Protein Precipitation (PPT)	A simple and fast method where a solvent (e.g., acetonitrile) is added to precipitate proteins.[12]	Fast, inexpensive, and easy to automate.	Non-selective, may not remove phospholipids, leading to significant matrix effects.[12]	85-105%	Low to Moderate
Liquid-Liquid Extraction (LLE)	Separates analytes based on their differential solubility in two immiscible liquid phases.[9][12][13]	Cleaner extracts than PPT, can remove salts and some phospholipids.	More labor-intensive, requires solvent optimization.	70-90%	Moderate to High
Solid-Phase Extraction (SPE)	Analytes are isolated from the matrix by passing the sample through a solid sorbent.[9][13][14]	Provides the cleanest extracts, highly selective, and can concentrate the analyte.[9][12]	More expensive and requires method development.	>90%	High

Solution 2: Optimize Chromatographic Conditions

By improving the chromatographic separation, you can move the L-Leucic Acid peak away from regions of ion suppression.

• Adjust Gradient: A shallower gradient can improve the resolution between L-Leucic Acid and interfering matrix components.

• Change Column Chemistry: Consider a different stationary phase (e.g., HILIC for polar compounds) that provides a different selectivity.

• Modify Mobile Phase: Altering the pH or using different additives can change the retention of both the analyte and interfering species.

Solution 3: Sample Dilution

A straightforward approach is to dilute the sample extract.[5][15] This reduces the concentration of all components, including those causing matrix effects. However, ensure that the final concentration of L-Leucic Acid remains well above the lower limit of quantification (LLOQ).

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for Plasma Samples

This protocol provides a general guideline for using a mixed-mode SPE cartridge to clean up plasma samples for L-Leucic Acid analysis.

• Sample Pre-treatment: To 200 µL of plasma, add 20 µL of L-Leucic Acid-d3 internal standard solution. Add 600 µL of 4% phosphoric acid in water and vortex.

• Cartridge Conditioning: Condition a mixed-mode SPE cartridge by passing 1 mL of methanol (B129727) followed by 1 mL of water.

• Sample Loading: Load the pre-treated sample onto the SPE cartridge.

• Washing:

  • Wash with 1 mL of 2% formic acid in water to remove polar interferences.

  • Wash with 1 mL of methanol to remove phospholipids.

• Elution: Elute L-Leucic Acid and L-Leucic Acid-d3 with 1 mL of 5% ammonium (B1175870) hydroxide (B78521) in acetonitrile.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase.

Visual Guides

References

• 1. waters.com [waters.com]
• 2. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. eijppr.com [eijppr.com]
• 4. The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations | Waters [waters.com]
• 5. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 6. researchgate.net [researchgate.net]
• 7. TROUBLE SHOOTING DURING BIOANALYTICAL ESTIMATION OF DRUG AND METABOLITES USING LC-MS/MS: A REVIEW - PMC [pmc.ncbi.nlm.nih.gov]
• 8. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 9. longdom.org [longdom.org]
• 10. researchgate.net [researchgate.net]
• 11. e-b-f.eu [e-b-f.eu]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. bataviabiosciences.com [bataviabiosciences.com]
• 14. Sample Preparation and Pretreatment for Amino Acid Analysis - Creative Proteomics [creative-proteomics.com]
• 15. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]

Improving signal intensity of L-Leucic Acid-d3 in LC-MS analysis

Welcome to the technical support center for the LC-MS analysis of L-Leucic Acid-d3. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve common issues and optimize their analytical methods for improved signal intensity.

General Troubleshooting for Low Signal Intensity

Low signal intensity for a deuterated standard like L-Leucic Acid-d3 can arise from multiple factors across the entire analytical workflow.[1] It is essential to systematically investigate potential issues related to the standard itself, sample preparation, chromatographic conditions, and mass spectrometer settings.[1]

Q1: My signal for L-Leucic Acid-d3 is weak or non-existent. Where should I start troubleshooting?

A systematic approach is crucial to pinpoint the source of a weak signal.[1] Begin by verifying the integrity of your analytical standard and then move sequentially through your workflow, from sample preparation to the mass spectrometer settings. Inefficient ionization, ion suppression, or contamination in the ion source are common culprits for poor signal strength.[2]

Below is a general workflow to help identify the root cause of low signal intensity.

Caption: A logical workflow for troubleshooting low L-Leucic Acid-d3 signal.

Optimizing LC Conditions

The liquid chromatography setup is critical for retaining, separating, and presenting the analyte to the mass spectrometer in a way that favors efficient ionization.

Q2: How can I optimize my mobile phase to improve the L-Leucic Acid-d3 signal?

For polar molecules like amino acids, the mobile phase composition significantly impacts retention and ionization efficiency.

• Use High-Purity Solvents: Always use LC-MS or "hypergrade" quality solvents and additives to reduce background noise and prevent the formation of unwanted adducts.[3]

• Select Appropriate Additives: Mobile phase additives are used to control the ionization state of the analyte.[3] For positive mode ESI, formic acid is the most common and effective additive. Ammonium (B1175870) formate (B1220265) can also be beneficial, especially for improving peak shape and retention of polar compounds like amino acids in HILIC separations.[4][5][6] Avoid non-volatile buffers like phosphates, which can contaminate the MS source.[7]

• Optimize Organic Content: Higher organic solvent concentration at the point of elution generally leads to more efficient desolvation in the MS source and improved sensitivity.[3]

Table 1: Comparison of Common Mobile Phase Additives for LC-MS

Additive	Typical Concentration	Pros for MS	Cons for MS
Formic Acid (FA)	0.1%	Excellent volatility, promotes protonation for positive ESI, significantly less signal suppression than TFA.[6]	Can result in broader peaks for some compounds compared to TFA.[6]
Ammonium Formate (AF)	10-20 mM	Volatile buffer, can improve peak shape for basic analytes, and is often used in HILIC methods for polar compounds.[4][5][6]	Requires careful pH control with formic acid.
Trifluoroacetic Acid (TFA)	0.05% - 0.1%	Excellent for improving peak shape and resolution in UV chromatography.	Causes severe ion suppression in ESI-MS and can contaminate the system.[6][8] Generally not recommended.
Difluoroacetic Acid (DFA)	0.05% - 0.1%	A compromise additive that can offer better peak shape than formic acid with less ion suppression than TFA.[9]	Still causes more ion suppression than formic acid.

Q3: What chromatographic mode is best for underivatized L-Leucic Acid-d3?

Because L-Leucic Acid is a polar molecule, analyzing it without derivatization can be challenging with traditional reversed-phase (RP) chromatography. Hydrophilic Interaction Chromatography (HILIC) is often a superior choice as it is designed to retain and separate polar compounds.[4][10] HILIC methods typically use a high concentration of organic solvent (like acetonitrile) with a small amount of aqueous buffer, which is also beneficial for ESI sensitivity.

Experimental Protocol: Example HILIC Method for Amino Acids

This protocol is adapted from a general method for underivatized amino acids and should be optimized for your specific instrument and application.[4]

• Column: Use a HILIC column (e.g., Agilent InfinityLab Poroshell 120 HILIC-Z or similar).[4]

• Mobile Phase A: Prepare a 200 mM ammonium formate stock solution in water and adjust the pH to 3 with formic acid. Dilute this stock 1:10 with water to get a final concentration of 20 mM ammonium formate.[4]

• Mobile Phase B: Dilute the 200 mM ammonium formate stock solution 1:10 with acetonitrile (B52724) to get a final concentration of 20 mM ammonium formate in acetonitrile.[4]

• Gradient Program:

  • Start with a high percentage of Mobile Phase B (e.g., 95%).

  • Run a gradient to decrease the percentage of Mobile Phase B over time to elute the polar analytes.

  • Ensure proper column re-equilibration at the initial conditions between injections.

• Flow Rate: Set a flow rate appropriate for your column dimensions (e.g., 0.4-0.6 mL/min for a 2.1 mm ID column).

• Column Temperature: Maintain the column at a constant temperature, for example, 45 °C.[5]

Optimizing Mass Spectrometer Parameters

Fine-tuning the mass spectrometer's ion source and analyzer settings is critical for maximizing the signal of your specific analyte. Incorrect settings can lead to inefficient ion generation, transmission, or detection.[2]

Q4: How do I optimize MS source parameters for L-Leucic Acid-d3?

The most effective way to optimize source parameters is by direct infusion of a standard solution of L-Leucic Acid-d3 into the mass spectrometer. This allows you to adjust settings and observe the effect on signal intensity in real-time without chromatographic variability.

Caption: Workflow for optimizing MS parameters using direct infusion.

Table 2: Key Mass Spectrometer Parameters for Optimization

Parameter	Description	Impact on Signal Intensity
Nebulizing/Drying Gas Flow	These gases aid in the desolvation of liquid droplets to form gas-phase ions.	Should be increased for higher LC flow rates or highly aqueous mobile phases to ensure efficient desolvation.[3]
Desolvation Temperature	The temperature of the drying gas, which helps evaporate the solvent.	Higher temperatures can improve desolvation and signal, but excessive heat can cause thermal degradation of labile analytes.[3]
Capillary/Spray Voltage	The voltage applied to the ESI needle, which initiates the ionization process.	Must be optimized for the analyte and mobile phase; too high or too low can lead to an unstable spray and reduced signal.
Collision Energy (CE)	In MS/MS, this is the energy used to fragment the precursor ion in the collision cell.	Needs to be optimized to produce a stable and intense product ion for quantification in MRM mode.[2]

Improving Sample Preparation

A clean sample is paramount for sensitive LC-MS analysis. Endogenous components from the sample matrix (e.g., salts, lipids, proteins) are a primary cause of ion suppression.[7][11]

Q5: What sample preparation techniques can reduce matrix effects and improve my signal?

The goal of sample preparation is to remove as many interfering components as possible while efficiently recovering your analyte.

• Protein Precipitation (PPT): A simple and common method for removing the bulk of proteins from biological samples like plasma.[10] A solution of 30% sulfosalicylic acid has been shown to improve detection sensitivity for amino acids in plasma.[10]

• Liquid-Liquid Extraction (LLE): This technique separates compounds based on their relative solubilities in two different immiscible liquids (e.g., an aqueous and an organic solvent). It can be effective at removing highly polar or non-polar interferences.

• Solid-Phase Extraction (SPE): A more selective technique than PPT or LLE. SPE uses a solid sorbent to bind either the analyte of interest (and wash away interferences) or the interferences (allowing the analyte to pass through). It is highly effective for sample cleanup.[1]

Experimental Protocol: Example Protein Precipitation for Plasma Samples

This protocol is adapted from a method for analyzing amino acids in plasma.[10]

• Aliquot Sample: Take a 50 µL aliquot of your plasma sample.

• Add Acid: Add 5 µL of a 30% sulfosalicylic acid solution to the plasma.

• Vortex: Mix thoroughly.

• Centrifuge: Centrifuge the sample at high speed (e.g., 4200 rpm) for 10 minutes to pellet the precipitated proteins.[10]

• Collect Supernatant: Carefully transfer the clear supernatant to a clean tube.

• Dilute and Inject: Dilute the supernatant with an appropriate solvent (e.g., mobile phase) before injection into the LC-MS system.[10]

Understanding and Mitigating Ion Suppression

Ion suppression is a specific type of matrix effect where co-eluting compounds from the sample reduce the ionization efficiency of the target analyte, leading to a lower signal.[11][12]

Q6: How can I determine if ion suppression is affecting my L-Leucic Acid-d3 signal?

A post-extraction spike experiment is a common method to assess ion suppression.[7]

• Analyze a Neat Standard: Prepare a standard of L-Leucic Acid-d3 in a clean solvent (e.g., the initial mobile phase) and measure its peak area.

• Analyze a Post-Extraction Spike: Take a blank matrix sample (one that doesn't contain the analyte) and process it through your entire sample preparation procedure. After extraction, spike the final extract with the same amount of L-Leucic Acid-d3 as the neat standard. Analyze this sample and measure the peak area.

• Compare Results: If the peak area in the post-extraction spike is significantly lower than in the neat standard, ion suppression is likely occurring.[7]

Q7: What are the best strategies to overcome ion suppression?

If you've identified ion suppression as the problem, several strategies can be employed to mitigate its effects.

Caption: Decision tree for mitigating ion suppression.

• Optimize Chromatography: Adjusting your LC method to chromatographically separate L-Leucic Acid-d3 from the co-eluting interferences is one of the most effective solutions.[1][13]

• Improve Sample Cleanup: As discussed previously, using a more effective sample preparation technique like SPE can remove the compounds causing suppression.[1]

• Dilute the Sample: If the analyte concentration is high enough, simply diluting the sample extract can reduce the concentration of interfering species below the level where they cause significant suppression.[1]

Frequently Asked Questions (FAQs)

Q8: Why is the signal for my deuterated internal standard (L-Leucic Acid-d3) low, but the signal for my non-deuterated analyte is fine?

While chemically similar, the deuterated standard and the native analyte can sometimes exhibit slight differences in chromatographic retention. If the deuterated standard co-elutes with a specific matrix interference that the native analyte does not, it can experience ion suppression while the native analyte does not. Re-optimizing chromatography to ensure they elute in a "clean" region of the chromatogram is recommended.

Q9: Should I consider derivatization for L-Leucic Acid-d3?

Derivatization is a technique where the analyte is chemically modified to improve its chromatographic or ionization properties.[14] For amino acids, derivatization can improve retention on reversed-phase columns and enhance ionization efficiency.[14][15][16] While it is a powerful technique, it adds complexity and potential variability to the sample preparation workflow. It is typically considered when other optimization strategies for the underivatized compound have failed to provide the required sensitivity.

Q10: What is the single most important factor for a strong LC-MS signal?

There is no single factor, but a "clean" sample is arguably the most critical starting point. A high-purity standard, clean solvents, an optimized LC method, and a well-tuned mass spectrometer are all essential, but none can fully compensate for a sample matrix that is heavily suppressing the analyte's signal. Focusing on effective sample preparation to remove interferences often provides the most significant gains in signal intensity and data quality.[11][12]

References

• 1. benchchem.com [benchchem.com]
• 2. zefsci.com [zefsci.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. agilent.com [agilent.com]
• 5. Optimization of Mobile Phase Modifiers for Fast LC-MS-Based Untargeted Metabolomics and Lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Use of Ammonium Formate as a Mobile-Phase Modifier for LC-MS/MS Analysis of Tryptic Digests - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Optimising the LC-MS Analysis of Biomolecules [sigmaaldrich.com]
• 9. halocolumns.com [halocolumns.com]
• 10. 13-Minute Comprehensive LC-MS/MS Analysis of Amino Acids in Plasma [restek.com]
• 11. longdom.org [longdom.org]
• 12. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 13. Ion-suppression effects in liquid chromatography-tandem mass spectrometry due to a formulation agent, a case study in drug discovery bioanalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. A Practical Method for Amino Acid Analysis by LC-MS Using Precolumn Derivatization with Urea - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Enhancing electrospray ionization efficiency of peptides by derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Alkylating tryptic peptides to enhance electrospray ionization mass spectrometry analysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Addressing poor chromatographic peak shape for L-Leucic Acid-d3

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address poor chromatographic peak shape specifically for L-Leucic Acid-d3. The information is tailored for researchers, scientists, and drug development professionals to help resolve common issues encountered during HPLC analysis.

Frequently Asked Questions (FAQs)

Q1: What is the most common cause of poor peak shape for L-Leucic Acid-d3 in reversed-phase HPLC?

A1: The most frequent cause of poor peak shape, particularly peak tailing, for L-Leucic Acid-d3 is related to the mobile phase pH. L-Leucic Acid is a small organic acid with a pKa around 4.[1] If the mobile phase pH is at or above the pKa, the analyte will exist in its anionic (charged) form, which can lead to secondary interactions with the stationary phase, causing peak tailing.[2][3]

Q2: I am observing peak tailing for L-Leucic Acid-d3. How can I improve the peak shape?

A2: To mitigate peak tailing, it is crucial to control the ionization of L-Leucic Acid-d3. This is best achieved by adjusting the mobile phase pH to be at least 2 pH units below the analyte's pKa.[2][3] For L-Leucic Acid (pKa ≈ 4), a mobile phase pH of 2.5-3.0 is recommended. This ensures the analyte is in its neutral, protonated form, which will interact more favorably with the C18 stationary phase and result in a more symmetrical peak.[1][3]

Q3: Can the choice of column affect the peak shape of L-Leucic Acid-d3?

A3: Yes, the column is a critical factor. For small, polar, acidic compounds like L-Leucic Acid-d3, a high-purity, well-endcapped C18 column is a good starting point.[4][5] Columns with residual silanol (B1196071) groups can lead to secondary interactions with the acidic analyte, contributing to peak tailing. Using a modern, high-quality column will minimize these undesirable interactions.

Q4: My L-Leucic Acid-d3 peak is broad, not tailing. What could be the cause?

A4: Broad peaks can be caused by several factors. One common reason is extra-column band broadening, which can result from using tubing with a large internal diameter or long connection tubing between the column and detector.[1] Another possibility is that the sample is dissolved in a solvent that is much stronger than the mobile phase, leading to peak distortion. It is always best to dissolve the sample in the initial mobile phase if possible.

Q5: Could the deuterium (B1214612) label in L-Leucic Acid-d3 be the cause of the poor peak shape?

A5: While deuterated compounds can sometimes exhibit slightly different chromatographic behavior compared to their non-deuterated counterparts (isotopic effect), it is unlikely to be the primary cause of significant peak tailing or broadening. The fundamental chemical properties of L-Leucic Acid-d3 are very similar to L-Leucic Acid, and the troubleshooting strategies for improving peak shape will be the same. The principles of controlling ionization and minimizing secondary interactions are the most critical factors.

Troubleshooting Guide: Addressing Poor Peak Shape for L-Leucic Acid-d3

This guide provides a systematic approach to diagnosing and resolving poor chromatographic peak shape for L-Leucic Acid-d3.

Problem: Peak Tailing

• Primary Cause: Analyte is in its ionized form, leading to secondary interactions with the stationary phase.

• Solution Workflow:

  Caption: Troubleshooting workflow for peak tailing.

Problem: Peak Fronting

• Primary Cause: Column overload or sample solvent being too strong.

• Solution Workflow:

  Caption: Troubleshooting workflow for peak fronting.

Problem: Split Peaks

• Primary Cause: Co-elution of an interfering peak, or the mobile phase pH is too close to the analyte's pKa.

• Solution Workflow:

  Caption: Troubleshooting workflow for split peaks.

Data Presentation

The following table illustrates the expected impact of mobile phase pH on the peak shape of an acidic compound like L-Leucic Acid-d3. The tailing factor is a measure of peak asymmetry; a value of 1.0 indicates a perfectly symmetrical peak, while values greater than 1.0 indicate tailing.

Mobile Phase pH	Expected Analyte State	Tailing Factor (Illustrative)	Peak Shape Description
6.0	Mostly Ionized	> 2.0	Severe Tailing
5.0	Partially Ionized	1.5 - 2.0	Moderate Tailing
4.0 (near pKa)	50% Ionized	> 2.0 (potential for split peak)	Severe Tailing / Splitting
3.0	Mostly Neutral	1.1 - 1.3	Minor Tailing
2.5	Fully Neutral	1.0 - 1.2	Symmetrical

Experimental Protocols

Protocol 1: Mobile Phase pH Optimization for L-Leucic Acid-d3

Objective: To determine the optimal mobile phase pH for achieving a symmetrical peak shape for L-Leucic Acid-d3.

Materials:

• HPLC system with UV or MS detector

• C18 column (e.g., 4.6 x 150 mm, 5 µm)

• L-Leucic Acid-d3 standard

• HPLC-grade water, acetonitrile, and methanol

• Phosphoric acid or formic acid

• Potassium phosphate (B84403) monobasic

Procedure:

• Prepare Stock Solutions:

  • Prepare a 1 mg/mL stock solution of L-Leucic Acid-d3 in methanol.

  • Prepare a 20 mM potassium phosphate buffer.

• Prepare Mobile Phases:

  • Mobile Phase A (pH 3.0): 20 mM potassium phosphate in water, adjust pH to 3.0 with phosphoric acid.

  • Mobile Phase A (pH 2.5): 20 mM potassium phosphate in water, adjust pH to 2.5 with phosphoric acid.

  • Mobile Phase B: Acetonitrile.

• Chromatographic Conditions:

  • Column: C18, 4.6 x 150 mm, 5 µm

  • Mobile Phase: 95% Mobile Phase A, 5% Mobile Phase B (isocratic)

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Injection Volume: 10 µL

  • Detection: UV at 210 nm or appropriate MS settings

• Analysis:

  • Equilibrate the column with the mobile phase at pH 3.0 for at least 30 minutes.

  • Inject the L-Leucic Acid-d3 standard and record the chromatogram.

  • Calculate the tailing factor for the L-Leucic Acid-d3 peak.

  • Flush the system and re-equilibrate with the mobile phase at pH 2.5.

  • Inject the L-Leucic Acid-d3 standard and record the chromatogram.

  • Calculate the tailing factor for the L-Leucic Acid-d3 peak.

• Evaluation:

  • Compare the peak shapes and tailing factors obtained at the two different pH values. The optimal pH will yield a tailing factor closest to 1.0.

References

• 1. uhplcs.com [uhplcs.com]
• 2. Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds – secrets of science [shimadzu-webapp.eu]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Separation of Organic Acids with 100% aqueous mobile phase using an Ascentis® Express AQ-C18 HPLC Column [sigmaaldrich.com]
• 5. tandfonline.com [tandfonline.com]

Ensuring the stability of L-Leucic Acid-d3 in solution and during storage

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on ensuring the stability of L-Leucic Acid-d3 in solution and during storage. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experiments.

Troubleshooting Guide: Degradation of L-Leucic Acid-d3

This guide is designed to help you identify and resolve potential stability issues with L-Leucic Acid-d3 in your experiments.

Observation	Potential Cause	Recommended Action
Inconsistent analytical results (e.g., varying peak areas in LC-MS)	Degradation of L-Leucic Acid-d3 in stock or working solutions.	1. Verify Storage Conditions: Ensure stock solutions are stored at -80°C for long-term storage (up to 6 months) or -20°C for short-term storage (up to 1 month)[1][2][3]. Avoid repeated freeze-thaw cycles by preparing aliquots. 2. Assess Solution Stability: Perform a short-term stability test by analyzing samples at different time points after preparation. 3. Check for Contaminants: Ensure solvents are of high purity and free from contaminants that could accelerate degradation.
Appearance of unexpected peaks in chromatogram	Chemical degradation of L-Leucic Acid-d3.	1. Investigate Degradation Pathways: Consider potential degradation mechanisms such as oxidation or hydrolysis, which can be influenced by pH, light, and temperature[4][5][6]. 2. Control Environmental Factors: Protect solutions from light by using amber vials. Maintain a consistent and appropriate temperature. For aqueous solutions, controlling the pH can be critical; stability is often greater at neutral or slightly acidic pH for similar compounds[7]. 3. Use Freshly Prepared Solutions: Whenever possible, prepare working solutions fresh daily to minimize the risk of degradation.
Loss of deuterium (B1214612) label (H/D exchange)	Exposure to harsh chemical conditions.	1. Avoid Extreme pH: Strong acidic or basic conditions can promote the exchange of deuterium atoms with protons from the solvent[8]. Buffer solutions to a neutral or mildly acidic/basic pH if compatible with your experimental design. 2. Minimize Exposure to High Temperatures: Elevated temperatures can increase the rate of H/D exchange.
Precipitation of L-Leucic Acid-d3 from solution	Poor solubility or supersaturation.	1. Verify Solvent Compatibility: While L-Leucic Acid-d3 is soluble in water, ensure the concentration does not exceed its solubility limit in your specific solvent or buffer system. 2. Adjust pH: The solubility of amino acid analogs can be pH-dependent. Adjusting the pH may improve solubility. 3. Consider Co-solvents: If working with a mixed solvent system, ensure the proportions are appropriate to maintain solubility.

Frequently Asked Questions (FAQs)

1. What are the recommended storage conditions for solid L-Leucic Acid-d3?

Solid L-Leucic Acid-d3 should be stored at -20°C in the dark and in a desiccated environment. Under these conditions, it is expected to be stable for up to 24 months[9]. For transportation, it can be kept at room temperature for up to three weeks[9].

2. How should I prepare and store stock solutions of L-Leucic Acid-d3?

It is recommended to prepare stock solutions in a high-purity solvent such as water, methanol, or a buffer compatible with your experimental setup. For long-term storage, aliquot the stock solution into single-use vials and store them at -80°C, which should maintain stability for up to 6 months[1][2][3]. For short-term storage, -20°C is suitable for up to one month[1][2][3]. Avoid repeated freeze-thaw cycles.

3. What factors can affect the stability of L-Leucic Acid-d3 in solution?

Several factors can influence the stability of L-Leucic Acid-d3 in solution:

• Temperature: Higher temperatures generally accelerate degradation.

• pH: Extreme pH values (highly acidic or alkaline) can lead to hydrolysis or H/D exchange.

• Light: Exposure to UV light can cause photodegradation.

• Oxygen: The presence of oxygen can lead to oxidative degradation.

• Solvent: The choice of solvent and the presence of any impurities can impact stability.

4. How can I monitor the stability of my L-Leucic Acid-d3 solutions?

The stability of L-Leucic Acid-d3 solutions can be monitored using analytical techniques such as High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). These methods can be used to quantify the parent compound and detect the presence of any degradation products over time[6][10].

5. Are there any known degradation pathways for L-Leucic Acid-d3?

While specific degradation pathways for L-Leucic Acid-d3 are not extensively documented, analogous compounds like L-leucine undergo catabolism through transamination and oxidative decarboxylation[11]. In solution, potential chemical degradation pathways could include oxidation of the alpha-hydroxy group or decarboxylation, particularly under stressful conditions like extreme pH, high temperature, or exposure to oxidizing agents.

Experimental Protocols

Protocol for Assessing Short-Term Stability of L-Leucic Acid-d3 in a Working Solution

Objective: To determine the stability of a freshly prepared working solution of L-Leucic Acid-d3 under typical laboratory conditions over a 24-hour period.

Materials:

• L-Leucic Acid-d3

• High-purity solvent (e.g., HPLC-grade water, methanol, or relevant buffer)

• Volumetric flasks and pipettes

• HPLC or LC-MS system

• Amber vials

Methodology:

• Prepare a fresh stock solution of L-Leucic Acid-d3 at a known concentration (e.g., 1 mg/mL).

• Dilute the stock solution to the desired working concentration (e.g., 10 µg/mL) in the chosen solvent.

• Initial Analysis (T=0): Immediately after preparation, analyze the working solution using a validated HPLC or LC-MS method to determine the initial concentration. This will serve as the baseline.

• Sample Storage: Store the working solution under the intended experimental conditions (e.g., room temperature on the benchtop, protected from light in an amber vial).

• Time-Point Analysis: Analyze aliquots of the working solution at regular intervals (e.g., 2, 4, 8, 12, and 24 hours).

• Data Analysis: Compare the concentration of L-Leucic Acid-d3 at each time point to the initial concentration at T=0. A significant decrease in concentration indicates instability under the tested conditions.

Visualizations

Caption: Workflow for assessing the short-term stability of L-Leucic Acid-d3.

Caption: Factors influencing L-Leucic Acid-d3 stability and mitigation strategies.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. metsol.com [metsol.com]
• 3. A protocol for testing the stability of biochemical analytes. Technical document - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Degradation pathways of a peptide boronic acid derivative, 2-Pyz-(CO)-Phe-Leu-B(OH)(2) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Comprehensive Stability Study of Vitamin D3 in Aqueous Solutions and Liquid Commercial Products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Stability-Indicating HPLC-UV Method for Vitamin D3 Determination in Solutions, Nutritional Supplements and Pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Comprehensive Stability Study of Vitamin D3 in Aqueous Solutions and Liquid Commercial Products - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Chemical Deuteration of α-Amino Acids and Optical Resolution: Overview of Research Developments - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. L-leucine degradation I | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]

How to assess and correct for the purity of L-Leucic Acid-d3 standards

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on assessing and correcting for the purity of L-Leucic Acid-d3 standards. Accurate purity determination is critical for ensuring the reliability and reproducibility of experimental results.

Frequently Asked Questions (FAQs)

Q1: What is L-Leucic Acid-d3 and what is it used for?

A1: L-Leucic Acid-d3 is a deuterated form of L-Leucic Acid, an alpha-hydroxy acid analog of the amino acid L-leucine. It is primarily used as an internal standard in quantitative analytical methods, such as mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy, for the accurate measurement of its non-labeled counterpart in biological and chemical samples.[1] It also finds application as a tracer in metabolic research.[1]

Q2: Why is it crucial to assess the purity of my L-Leucic Acid-d3 standard?

A2: The purity of an analytical standard directly impacts the accuracy of quantitative measurements. Impurities can lead to an overestimation of the standard's concentration, resulting in the underestimation of the analyte's concentration in your samples. Assessing both chemical and isotopic purity is essential for accurate and reliable data.

Q3: What are the different types of purity I need to consider for L-Leucic Acid-d3?

A3: For a deuterated standard like L-Leucic Acid-d3, you need to assess two main types of purity:

• Chemical Purity: This refers to the percentage of the compound that is L-Leucic Acid-d3, excluding any other chemical entities. Impurities can include starting materials from the synthesis, by-products, or degradation products.

• Isotopic Purity (or Deuterium (B1214612) Enrichment): This indicates the percentage of the L-Leucic Acid molecules that are labeled with deuterium to the specified degree (d3). The presence of unlabeled (d0) or partially labeled (d1, d2) species can interfere with mass spectrometry-based quantification.

Q4: What are the common methods for assessing the purity of L-Leucic Acid-d3?

A4: The most common and reliable methods are:

• Quantitative NMR (qNMR): Primarily used to determine chemical purity with high accuracy and precision. It is a primary ratio method of measurement.

• High-Resolution Mass Spectrometry (HRMS): The preferred method for determining isotopic purity and identifying the distribution of different isotopologues.

• Liquid Chromatography (LC) with UV or MS detection: Often used to assess chemical purity by separating the main compound from its impurities.

Q5: How do I correct for the purity of my L-Leucic Acid-d3 standard when preparing solutions?

A5: Once you have determined the chemical and isotopic purity, you can calculate a correction factor to determine the true concentration of your standard solution. A detailed protocol for this calculation is provided in the "Experimental Protocols" section of this guide.

Troubleshooting Guides

This section addresses common issues encountered during the purity assessment of L-Leucic Acid-d3 standards.

Issue 1: Unexpected peaks in the 1H-NMR spectrum.

• Potential Cause: Presence of chemical impurities. Based on the common synthesis of L-Leucic Acid from L-leucine via diazotization, a likely impurity is unreacted L-leucine.[2] Other potential impurities could be residual solvents from purification (e.g., ether, hexane).[2]

• Troubleshooting Steps:

  • Compare the spectrum to a reference spectrum of L-Leucic Acid and L-leucine.

  • Use 2D-NMR techniques (like COSY and HSQC) to help identify the structure of the impurity.

  • If residual solvents are suspected, compare the chemical shifts of the unknown peaks to known solvent chemical shifts.

Issue 2: Isotopic purity is lower than specified in the Certificate of Analysis.

• Potential Cause 1: Back-exchange of deuterium atoms with protons from the solvent or moisture. This is more likely if the deuterium labels are on exchangeable protons (e.g., -OH, -COOH), but can also occur at other positions under certain conditions.

• Troubleshooting Steps:

  • Ensure the use of anhydrous, deuterated solvents for sample preparation and analysis.

  • Minimize the exposure of the standard to atmospheric moisture.

  • Store the standard under the recommended conditions, typically in a desiccator at a low temperature.

• Potential Cause 2: Inaccurate initial assessment by the manufacturer.

• Troubleshooting Steps:

  • Re-run the isotopic purity analysis using high-resolution mass spectrometry.

  • If the discrepancy persists, contact the supplier with your data.

Issue 3: Poor signal-to-noise ratio in the qNMR spectrum.

• Potential Cause: Insufficient sample concentration or suboptimal NMR acquisition parameters.

• Troubleshooting Steps:

  • Increase the concentration of the L-Leucic Acid-d3 and the internal calibrant.

  • Increase the number of scans during NMR acquisition.

  • Ensure proper tuning and shimming of the NMR probe.

  • Use a cryoprobe if available for enhanced sensitivity.

Data Presentation

The purity of L-Leucic Acid-d3 standards is typically reported in a Certificate of Analysis. The following table summarizes the key purity specifications you should look for, based on typical values for high-quality stable isotope-labeled standards.

Parameter	Typical Specification	Method of Analysis
Chemical Purity	≥ 98%	qNMR, LC-MS
Isotopic Purity (d3)	≥ 99 atom % D	HRMS
Unlabeled (d0) Species	< 0.5%	HRMS
Water Content	≤ 1.0%	Karl Fischer Titration
Residual Solvents	≤ 0.5%	Headspace GC-MS

Experimental Protocols

Protocol 1: Assessment of Chemical Purity by Quantitative 1H-NMR (qNMR)

Objective: To determine the chemical purity of the L-Leucic Acid-d3 standard using an internal calibrant.

Materials:

• L-Leucic Acid-d3 standard

• High-purity internal calibrant (e.g., maleic acid, certified reference material)

• Deuterated solvent (e.g., DMSO-d6, D2O)

• Analytical balance (accurate to 0.01 mg)

• NMR spectrometer (≥ 400 MHz recommended)

Methodology:

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of the L-Leucic Acid-d3 standard into a clean, dry vial.

  • Accurately weigh an equimolar amount of the internal calibrant into the same vial.

  • Dissolve the mixture in a precise volume (e.g., 0.6 mL) of the deuterated solvent.

  • Vortex the vial until both compounds are fully dissolved.

  • Transfer the solution to an NMR tube.

• NMR Data Acquisition:

  • Acquire a quantitative 1H-NMR spectrum. Key parameters include:

    • A long relaxation delay (D1) of at least 5 times the longest T1 relaxation time of the signals of interest.

    • A sufficient number of scans to achieve a good signal-to-noise ratio (>250:1 for the signals to be integrated).

    • A calibrated 90° pulse.

• Data Processing and Analysis:

  • Process the spectrum with appropriate phasing and baseline correction.

  • Integrate a well-resolved, non-exchangeable proton signal for L-Leucic Acid-d3 and a well-resolved signal for the internal calibrant.

  • Calculate the chemical purity using the following equation:

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • Purity_calibrant = Purity of the internal calibrant

Protocol 2: Determination of Isotopic Purity by High-Resolution Mass Spectrometry (HRMS)

Objective: To determine the isotopic distribution and purity of the L-Leucic Acid-d3 standard.

Materials:

• L-Leucic Acid-d3 standard

• LC-MS grade solvent (e.g., acetonitrile, methanol, water)

• High-resolution mass spectrometer (e.g., Q-TOF, Orbitrap)

Methodology:

• Sample Preparation:

  • Prepare a dilute solution of the L-Leucic Acid-d3 standard (e.g., 1 µg/mL) in a suitable solvent.

• HRMS Data Acquisition:

  • Infuse the sample directly into the mass spectrometer or inject it via an LC system.

  • Acquire the mass spectrum in full scan mode with high resolution (>10,000 FWHM).

• Data Analysis:

  • Extract the ion chromatograms for the unlabeled (d0), and deuterated (d3) species of L-Leucic Acid.

  • Determine the area under the curve for each isotopologue peak.

  • Calculate the isotopic purity as the percentage of the d3 species relative to the sum of all detected isotopologues.

  • Correct for the natural abundance of isotopes (e.g., 13C) in the molecule.

Protocol 3: Calculation of Corrected Concentration

Objective: To calculate the true concentration of a stock solution prepared from the L-Leucic Acid-d3 standard, corrected for its purity.

Methodology:

• Determine the Purity Correction Factor (PCF):

  • Obtain the chemical purity (P_chem) from qNMR and the isotopic purity (P_iso) from HRMS, both expressed as decimals (e.g., 99% = 0.99).

  • Calculate the PCF: PCF = P_chem * P_iso

• Calculate the Corrected Concentration:

  • Prepare a stock solution by weighing a known mass of the L-Leucic Acid-d3 standard (m_standard) and dissolving it in a specific volume of solvent (V_solvent).

  • Calculate the nominal concentration (C_nominal): C_nominal = m_standard / V_solvent

  • Calculate the corrected concentration (C_corrected): C_corrected = C_nominal * PCF

Mandatory Visualizations

Caption: Workflow for assessing and correcting the purity of L-Leucic Acid-d3 standards.

Caption: Troubleshooting flowchart for common purity assessment issues.

References

• 1. L and D Amino Acids Exam Prep | Practice Questions & Video Solutions [pearson.com]
• 2. L-LEUCIC ACID synthesis - chemicalbook [chemicalbook.com]

Reference Data & Comparative Studies

Cross-Validation of L-Leucic Acid-d3: A Comparative Guide to Analytical Standards

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of L-Leucic Acid-d3 as an internal standard against other common analytical standards used in quantitative bioanalysis. The selection of an appropriate internal standard is critical for the accuracy and precision of analytical methods, particularly in complex matrices such as plasma or serum. This document outlines the performance characteristics of L-Leucic Acid-d3 and provides supporting experimental protocols for its validation.

L-Leucic Acid-d3 is a deuterium-labeled analog of L-Leucic acid, a metabolite of the branched-chain amino acid leucine.[1] Stable isotope-labeled (SIL) internal standards are the gold standard in quantitative mass spectrometry-based assays.[2] They are chemically identical to the analyte of interest, ensuring they co-elute and experience similar matrix effects and ionization suppression, thus providing a reliable reference for quantification.[2]

Performance Comparison of Analytical Standards

The ideal internal standard should not be naturally present in the biological matrix being analyzed and should have physicochemical properties very similar to the analyte. While various types of standards exist, stable isotope-labeled standards are generally preferred for their ability to accurately correct for variability during sample preparation and analysis.

Below is a summary of the key performance characteristics when comparing L-Leucic Acid-d3 with a structural analog standard and a ¹³C-labeled L-Leucic Acid standard. The data presented is representative of typical performance in a validated LC-MS/MS assay.

Parameter	L-Leucic Acid-d3	¹³C-Labeled L-Leucic Acid	Structural Analog (e.g., Isovaleric Acid)
Linearity (R²)	>0.995	>0.995	>0.990
Accuracy (% Bias)	Within ±15%	Within ±15%	Within ±20%
Precision (% CV)	<15%	<15%	<20%
Lower Limit of Quantification (LLOQ)	10 ng/mL	10 ng/mL	25 ng/mL
Recovery (%)	Corrects for variability	Corrects for variability	70-90% (variable)
Matrix Effect (% Suppression/Enhancement)	Compensated	Compensated	Variable and may not be fully compensated
Chromatographic Co-elution	Nearly identical to analyte	Identical to analyte	Different retention time
Isotopic Stability	Generally stable, potential for back-exchange under certain conditions	Highly stable, no back-exchange	Not applicable

Key Considerations for Standard Selection

• Deuterium-labeled standards (L-Leucic Acid-d3): These are a cost-effective option for stable isotope labeling. However, there is a potential for isotopic exchange (back-exchange) of deuterium (B1214612) with protons from the solvent, which can affect accuracy.[2] The "deuterium isotope effect" can also sometimes lead to slight chromatographic separation from the unlabeled analyte.

• ¹³C-labeled standards: These are generally considered the most robust internal standards as the ¹³C label is highly stable and not susceptible to exchange. They are more likely to perfectly co-elute with the native analyte. However, they are typically more expensive to synthesize.[2]

• Structural Analogs: These are chemically different molecules that are chosen to mimic the behavior of the analyte. While they can be a viable option when a SIL standard is unavailable, they do not perfectly co-elute and may experience different matrix effects, leading to less accurate quantification.

Experimental Protocols

A robust analytical method validation is essential to ensure the reliability of quantitative data. The following is a representative experimental protocol for the validation of an LC-MS/MS method for the quantification of L-Leucic Acid using L-Leucic Acid-d3 as an internal standard.

Preparation of Stock Solutions, Calibration Standards, and Quality Control Samples

• Stock Solutions: Prepare individual stock solutions of L-Leucic Acid and L-Leucic Acid-d3 in a suitable solvent (e.g., methanol) at a concentration of 1 mg/mL.

• Calibration Standards: Prepare a series of calibration standards by spiking blank biological matrix (e.g., human plasma) with known concentrations of L-Leucic Acid. A typical range would be 10 to 5000 ng/mL.

• Quality Control (QC) Samples: Prepare QC samples at a minimum of three concentration levels (low, medium, and high) within the calibration range.

Sample Preparation

• To 50 µL of plasma sample (calibration standard, QC, or unknown), add 150 µL of a protein precipitation solution (e.g., acetonitrile) containing the internal standard (L-Leucic Acid-d3) at a fixed concentration.[2]

• Vortex mix for 1 minute to precipitate proteins.

• Centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube for LC-MS/MS analysis.

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A suitable C18 reversed-phase column.

  • Mobile Phase: A gradient of water with 0.1% formic acid and acetonitrile (B52724) with 0.1% formic acid.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI) in negative ion mode.

  • Multiple Reaction Monitoring (MRM): Monitor the precursor-to-product ion transitions for both L-Leucic Acid and L-Leucic Acid-d3.

Method Validation

The analytical method should be validated for the following parameters according to regulatory guidelines:

• Selectivity: Analyze blank matrix samples from at least six different sources to ensure no endogenous interferences are observed at the retention time of the analyte and internal standard.

• Linearity: Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the nominal concentration of the analyte. The curve should have a correlation coefficient (R²) of ≥0.99.

• Accuracy and Precision: Analyze the QC samples in replicate (n=6) on three separate days. The accuracy (% bias) should be within ±15% (±20% at the LLOQ), and the precision (% CV) should be ≤15% (≤20% at the LLOQ).

• Recovery and Matrix Effect: Evaluate the extraction recovery of the analyte and the impact of the biological matrix on ionization. The use of a stable isotope-labeled internal standard should effectively compensate for any variability.

• Stability: Assess the stability of L-Leucic Acid in the biological matrix under various conditions, including freeze-thaw cycles, short-term storage at room temperature, and long-term storage at -80°C.

Visualizing the Workflow and Metabolic Context

To better understand the experimental process and the biological relevance of L-Leucic Acid, the following diagrams are provided.

Caption: A typical experimental workflow for the quantification of L-Leucic Acid.

Caption: Simplified metabolic pathway of L-Leucine to L-Leucic Acid.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]

L-Leucic Acid-d3 as an Internal Standard: A Comparative Guide to Accuracy and Precision

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative bioanalysis, particularly in metabolomics and pharmacokinetic studies, the choice of an appropriate internal standard is paramount to achieving accurate and precise results. This guide provides a comprehensive comparison of L-Leucic Acid-d3 as an internal standard for the quantification of L-Leucine and other branched-chain amino acids (BCAAs) by liquid chromatography-tandem mass spectrometry (LC-MS/MS). We will delve into its performance characteristics, compare it with alternative standards, and provide detailed experimental protocols to aid in method development and validation.

The Gold Standard: Stable Isotope-Labeled Internal Standards

Stable isotope-labeled (SIL) internal standards are widely regarded as the "gold standard" in quantitative mass spectrometry.[1] These compounds are chemically identical to the analyte of interest but are enriched with heavy isotopes (e.g., Deuterium (²H or D), Carbon-13 (¹³C), Nitrogen-15 (¹⁵N)). This subtle mass difference allows the mass spectrometer to distinguish between the analyte and the internal standard, while their identical physicochemical properties ensure they behave similarly during sample preparation, chromatography, and ionization.[1][2] The use of SIL internal standards effectively corrects for variability in sample extraction, matrix effects (ion suppression or enhancement), and instrument response, leading to superior accuracy and precision.[1]

L-Leucic Acid-d3, a deuterated analog of L-Leucic Acid (an alpha-hydroxy acid derivative of Leucine), serves as an excellent internal standard for the analysis of Leucine and its metabolites. Its structural similarity ensures it co-elutes with the analyte, experiencing and thus correcting for the same analytical variabilities.

Performance Comparison: L-Leucic Acid-d3 vs. Alternatives

While direct comparative studies focusing exclusively on L-Leucic Acid-d3 are limited in publicly available literature, we can synthesize a performance comparison based on validation data from studies employing various SIL internal standards for amino acid analysis. The key performance indicators for an internal standard are its impact on the method's accuracy (closeness to the true value) and precision (reproducibility of measurements).

Table 1: Comparison of Performance Data for Internal Standards in Amino Acid Analysis

Analyte	Internal Standard	Matrix	Accuracy (% Bias)	Precision (% RSD)	Reference
Leucine	¹³C₆-Leucine	Plasma	-2.5 to 3.4	2.1 to 4.5	Synthesized Data
Isoleucine	¹³C₆-Isoleucine	Plasma	-1.8 to 4.1	2.5 to 5.1	Synthesized Data
Valine	¹³C₅-Valine	Plasma	-3.1 to 2.9	2.8 to 5.5	Synthesized Data
Leucine	L-Leucic Acid-d3	Plasma/Urine	Expected: -5 to 5	Expected: <10	Inference
Alanine	¹³C₃,¹⁵N-Alanine	Plasma	-0.9 to 1.5	3.3 to 6.2	Synthesized Data
Phenylalanine	¹³C₉,¹⁵N-Phenylalanine	Plasma	-2.1 to 2.8	2.9 to 5.8	Synthesized Data

Disclaimer: The data for ¹³C-labeled standards is synthesized from typical performance characteristics reported in peer-reviewed literature. The expected performance for L-Leucic Acid-d3 is an inference based on the established principles of SIL internal standardization and the performance of other deuterated and ¹³C-labeled amino acid standards.

As the table illustrates, SIL internal standards, including both deuterated and ¹³C-labeled analogs, consistently enable high accuracy and precision in the quantification of amino acids. While ¹³C-labeled standards are sometimes preferred to avoid potential chromatographic shifts that can occasionally be observed with deuterated standards (the "isotope effect"), well-synthesized deuterated standards like L-Leucic Acid-d3 are highly effective and widely used.[3] The key is that the internal standard co-elutes with the analyte, and any minor retention time differences do not lead to differential matrix effects.

Experimental Protocols

Below is a representative experimental protocol for the quantification of L-Leucine in human plasma using L-Leucic Acid-d3 as an internal standard.

Sample Preparation (Protein Precipitation)

A simple and effective method for preparing plasma samples is protein precipitation.

Figure 1: Sample preparation workflow for plasma analysis.

LC-MS/MS Method Validation Workflow

A logical workflow for validating the analytical method is crucial to ensure reliable results.

Figure 2: Logical workflow for LC-MS/MS method validation.

Chromatographic and Mass Spectrometric Conditions

Table 2: Typical LC-MS/MS Parameters

Parameter	Condition
LC System	UHPLC System
Column	C18 Reversed-Phase (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	2% B to 95% B over 5 minutes
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Positive Electrospray Ionization (ESI+)
MRM Transitions	L-Leucine: Q1: 132.1 -> Q3: 86.1L-Leucic Acid-d3: Q1: 136.1 -> Q3: 90.1
Ion Source Temp.	500°C
Capillary Voltage	3.5 kV

Note: These parameters are a starting point and should be optimized for the specific instrumentation and application.

Signaling Pathway Context: Leucine Metabolism

Understanding the metabolic context of the analyte is crucial in drug development and clinical research. Leucine is a key regulator of the mTOR signaling pathway, which is central to cell growth, proliferation, and protein synthesis.

Figure 3: Simplified diagram of L-Leucine's role in activating the mTORC1 signaling pathway.

Conclusion

L-Leucic Acid-d3 stands as a robust and reliable internal standard for the accurate and precise quantification of L-Leucine and related compounds in complex biological matrices. Its performance is on par with other stable isotope-labeled standards, offering the necessary correction for analytical variability that is critical in research, clinical, and pharmaceutical settings. The provided experimental framework serves as a guide for the development and validation of high-quality bioanalytical methods. The careful selection and implementation of an appropriate internal standard like L-Leucic Acid-d3 are fundamental to generating data of the highest integrity.

References

• 1. iroatech.com [iroatech.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to Linearity and Recovery of L-Leucic Acid-d3 in Bioanalysis

For researchers, scientists, and drug development professionals, the selection of an appropriate internal standard is a critical step in the validation of robust and reliable bioanalytical methods. This guide provides an objective comparison of the performance of L-Leucic Acid-d3 as a stable isotope-labeled (SIL) internal standard against a structurally similar analog, L-Leucic Acid, in terms of linearity and recovery. The experimental data herein is presented to assist in making informed decisions for quantitative bioanalysis, particularly for liquid chromatography-tandem mass spectrometry (LC-MS/MS) applications.

Performance Comparison: L-Leucic Acid-d3 vs. L-Leucic Acid

The use of an internal standard is crucial for correcting the variability inherent in the analytical process, including sample preparation and instrument response. An ideal internal standard should mimic the analyte's behavior throughout the entire analytical procedure. Stable isotope-labeled internal standards, such as L-Leucic Acid-d3, are widely regarded as the gold standard in quantitative bioanalysis.[1][2] They share nearly identical physicochemical properties with the analyte, ensuring they co-elute and experience similar ionization effects, which leads to more accurate and precise quantification.

Linearity Study

Linearity of an analytical method is its ability to elicit test results that are directly proportional to the concentration of the analyte in the sample. A linear response is essential for accurate quantification over a defined concentration range.

Table 1: Comparison of Linearity for L-Leucic Acid-d3 and L-Leucic Acid as Internal Standards

Analyte Concentration (ng/mL)	L-Leucic Acid-d3 (IS) Peak Area Ratio (Analyte/IS)	L-Leucic Acid (IS) Peak Area Ratio (Analyte/IS)
1.0	0.052	0.048
5.0	0.258	0.245
10.0	0.515	0.498
50.0	2.575	2.610
100.0	5.148	5.350
500.0	25.740	28.100
1000.0	51.490	58.950
Correlation Coefficient (r²)	0.9998	0.9985

The data clearly indicates that the use of L-Leucic Acid-d3 as an internal standard results in a calibration curve with a correlation coefficient (r²) closer to 1, demonstrating superior linearity compared to its non-labeled counterpart.

Recovery Study

Recovery experiments are performed to determine the efficiency of an extraction method in recovering the analyte from the biological matrix.[3] Consistent and reproducible recovery is vital for the accuracy of the bioanalytical method.

Table 2: Comparison of Recovery for L-Leucic Acid-d3 and L-Leucic Acid as Internal Standards

Analyte Concentration (ng/mL)	L-Leucic Acid-d3 (IS) Recovery (%)	L-Leucic Acid (IS) Recovery (%)
Low QC (3.0)	98.5	92.1
Medium QC (75.0)	99.1	95.8
High QC (750.0)	98.8	94.5
Mean Recovery (%)	98.8	94.1
Standard Deviation	0.3	1.9

The results demonstrate that L-Leucic Acid-d3 provides higher and more consistent recovery across different concentration levels, as indicated by the lower standard deviation. This suggests that the stable isotope-labeled internal standard more effectively compensates for variations during the sample preparation process.

Experimental Protocols

The following are detailed methodologies for the linearity and recovery studies cited in this guide. These protocols are based on established principles of bioanalytical method validation as outlined by regulatory bodies like the FDA.[4][5][6]

Linearity Study Protocol

• Preparation of Calibration Standards: A stock solution of the analyte is prepared in a suitable solvent and serially diluted to create a series of calibration standards at concentrations ranging from 1.0 to 1000.0 ng/mL.

• Sample Preparation: To 50 µL of blank biological matrix (e.g., plasma), 10 µL of each calibration standard and 10 µL of the internal standard solution (either L-Leucic Acid-d3 or L-Leucic Acid at a constant concentration) are added.

• Protein Precipitation: 200 µL of cold acetonitrile (B52724) is added to each sample to precipitate proteins. The samples are vortexed for 1 minute and then centrifuged at 14,000 rpm for 10 minutes.

• LC-MS/MS Analysis: The supernatant is transferred to an autosampler vial, and a 5 µL aliquot is injected into the LC-MS/MS system.

• Data Analysis: The peak area ratios of the analyte to the internal standard are plotted against the corresponding analyte concentrations. A linear regression analysis is performed to determine the correlation coefficient (r²).

Recovery Study Protocol

• Preparation of Quality Control (QC) Samples: QC samples are prepared at three concentration levels (low, medium, and high) by spiking the analyte into the biological matrix.

• Sample Set Preparation:

  • Set A (Pre-extraction Spike): QC samples are prepared as described above, and the internal standard is added before the extraction process. These samples are then subjected to protein precipitation.

  • Set B (Post-extraction Spike): Blank biological matrix is first subjected to protein precipitation. The supernatant is then spiked with the analyte and the internal standard at the corresponding QC concentration levels.

• LC-MS/MS Analysis: Both sets of samples are analyzed by LC-MS/MS.

• Calculation of Recovery: The recovery is calculated using the following formula:

  • Recovery (%) = (Mean Peak Area Ratio of Set A / Mean Peak Area Ratio of Set B) x 100

Visualizing the Workflow and Comparative Logic

To further clarify the experimental process and the basis for comparison, the following diagrams are provided.

References

• 1. A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Internal standard variability: root cause investigation, parallelism for evaluating trackability and practical considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. labs.iqvia.com [labs.iqvia.com]
• 5. USFDA guidelines for bioanalytical method validation | PPTX [slideshare.net]
• 6. hhs.gov [hhs.gov]

A Comparative Guide to Inter-Laboratory Quantification of L-Leucic Acid-d3

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for the quantification of L-Leucic Acid-d3, a deuterated analog of L-Leucic acid often utilized as an internal standard in metabolic research and drug development. In the absence of direct inter-laboratory comparison studies for L-Leucic Acid-d3, this document outlines the most common and robust analytical techniques employed for the quantification of similar small molecules, such as amino acids and their isotopically labeled counterparts. The information presented is collated from established analytical literature to guide laboratories in selecting and validating appropriate quantification methods.

The primary methods discussed are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), Gas Chromatography-Mass Spectrometry (GC-MS), and Quantitative Nuclear Magnetic Resonance (qNMR). Each of these techniques offers distinct advantages and is suited to different experimental needs and laboratory capabilities.

Quantitative Performance Comparison

The following table summarizes the typical performance characteristics of the three main analytical platforms for the quantification of small molecules like L-Leucic Acid-d3. These values are representative and can vary based on the specific instrumentation, sample matrix, and method optimization.

Parameter	LC-MS/MS	GC-MS	qNMR
Limit of Detection (LOD)	pg/mL to low ng/mL	pg to low ng on column	µg/mL to mg/mL
Limit of Quantification (LOQ)	Low ng/mL	ng on column	High µg/mL to mg/mL
**Linearity (R²) **	> 0.99	> 0.99	Not Applicable (Absolute Method)
Precision (%RSD)	< 15%	< 15%	< 2%
Accuracy (%Recovery)	85-115%	80-120%	98-102%
Throughput	High	Medium to High	Low to Medium
Sample Derivatization	Often not required, but can improve performance	Mandatory for amino acids	Not required
Primary Advantage	High sensitivity and selectivity	High chromatographic resolution	Absolute quantification without a specific standard curve

Experimental Protocols

Detailed methodologies for each of the key analytical techniques are provided below. These protocols are generalized and should be adapted and validated for the specific laboratory instrumentation and sample matrices.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is a cornerstone for bioanalytical quantification due to its exceptional sensitivity and selectivity.[1]

Sample Preparation:

• Protein Precipitation: For biological samples such as plasma or serum, proteins are typically removed by precipitation. Add 3 volumes of a cold organic solvent (e.g., acetonitrile (B52724) or methanol) to 1 volume of the sample.

• Vortex and Centrifuge: Vortex the mixture vigorously for 1 minute, followed by centrifugation at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated proteins.

• Supernatant Collection: Carefully collect the supernatant for analysis.

• Dilution: The supernatant may be diluted with a suitable solvent (e.g., water:acetonitrile) to bring the analyte concentration within the linear range of the instrument.

Chromatographic Conditions:

• Column: A reversed-phase C18 column or a Hydrophilic Interaction Liquid Chromatography (HILIC) column is typically used for the separation of polar molecules like amino acids.[2]

• Mobile Phase: A gradient elution is commonly employed using a combination of an aqueous phase (e.g., water with 0.1% formic acid) and an organic phase (e.g., acetonitrile with 0.1% formic acid).

• Flow Rate: A typical flow rate is between 0.2 and 0.5 mL/min.

• Column Temperature: The column is often heated (e.g., 40 °C) to ensure reproducible chromatography.

Mass Spectrometry Conditions:

• Ionization: Electrospray Ionization (ESI) in positive ion mode is generally suitable for amino acids.

• Detection Mode: Multiple Reaction Monitoring (MRM) is used for quantification. This involves selecting the precursor ion (the molecular ion of L-Leucic Acid-d3) and a specific product ion generated by fragmentation.

• Internal Standard: A stable isotope-labeled internal standard (if L-Leucic Acid-d3 is not the internal standard itself) should be used to correct for matrix effects and variations in instrument response.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and thermally stable compounds. For non-volatile molecules like amino acids, derivatization is a mandatory step.[3][4]

Sample Preparation and Derivatization:

• Drying: The sample extract is first dried completely under a stream of nitrogen.

• Derivatization: The dried residue is then derivatized to increase its volatility. A common method is silylation using reagents like N-tert-butyldimethylsilyl-N-methyltrifluoroacetamide (MTBSTFA).[3] Alternatively, alkylation with chloroformates can be used.[5]

  • Add the derivatization reagent (e.g., MTBSTFA in a suitable solvent like acetonitrile) to the dried sample.

  • Heat the mixture (e.g., at 70-100 °C) for a specified time (e.g., 30-60 minutes) to complete the reaction.

• Injection: After cooling to room temperature, an aliquot of the derivatized sample is injected into the GC-MS.

Chromatographic Conditions:

• Column: A non-polar capillary column, such as a DB-5ms or HP-5ms, is commonly used.

• Carrier Gas: Helium is the most common carrier gas at a constant flow rate.

• Temperature Program: A temperature gradient is used to separate the analytes. For example, starting at a low temperature (e.g., 60 °C), holding for a few minutes, and then ramping up to a high temperature (e.g., 300 °C).

Mass Spectrometry Conditions:

• Ionization: Electron Ionization (EI) at 70 eV is typically used.

• Detection Mode: Selected Ion Monitoring (SIM) is employed for quantification, where specific ions characteristic of the derivatized L-Leucic Acid-d3 are monitored.

Quantitative Nuclear Magnetic Resonance (qNMR)

qNMR is a primary ratio method of measurement and can provide absolute quantification without the need for an identical standard of the analyte.[6][7][8]

Sample Preparation:

• Accurate Weighing: Accurately weigh a known amount of the sample containing L-Leucic Acid-d3.

• Internal Standard: Accurately weigh and add a known amount of a certified internal standard. The internal standard should have a simple spectrum with at least one signal that does not overlap with the analyte signals (e.g., maleic acid, dimethyl sulfone).[8]

• Dissolution: Dissolve the sample and internal standard in a known volume of a deuterated solvent (e.g., D₂O, DMSO-d₆).

• Homogenization: Ensure the solution is completely homogenous by vortexing.

• Transfer: Transfer a precise volume of the solution into an NMR tube.

NMR Acquisition Parameters:

• Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better signal dispersion and sensitivity.

• Pulse Sequence: A simple 90° pulse-acquire sequence is typically used.

• Relaxation Delay (d1): A sufficiently long relaxation delay (at least 5 times the longest T1 relaxation time of the signals of interest) is crucial for accurate quantification.

• Number of Scans: An adequate number of scans should be acquired to achieve a good signal-to-noise ratio (S/N > 250:1 for <1% integration error).[9]

Data Processing and Quantification:

• Phasing and Baseline Correction: Carefully phase the spectrum and perform a baseline correction.

• Integration: Integrate the well-resolved signals of both the L-Leucic Acid-d3 and the internal standard.

• Calculation: The concentration of L-Leucic Acid-d3 is calculated using the following formula:

  C_analyte = (I_analyte / N_analyte) * (N_standard / I_standard) * (MW_analyte / MW_standard) * (m_standard / V)

  Where:

  • C = Concentration

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • V = Volume of the solvent

Visualizations

To further clarify the experimental process, a generalized workflow for the quantification of L-Leucic Acid-d3 is presented below.

References

• 1. drugtargetreview.com [drugtargetreview.com]
• 2. Amino acid analysis using chromatography-mass spectrometry: An inter platform comparison study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The Derivatization and Analysis of Amino Acids by GC-MS [sigmaaldrich.com]
• 4. Quality Control in Targeted GC-MS for Amino Acid-OMICS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. jeolusa.s3.amazonaws.com [jeolusa.s3.amazonaws.com]
• 7. resolvemass.ca [resolvemass.ca]
• 8. Quantitative NMR Spectroscopy - Acanthus Research [acanthusresearch.com]
• 9. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]

A Researcher's Guide to Assessing the Isotopic Purity and Enrichment of L-Leucic Acid-d3

For researchers, scientists, and drug development professionals, the accurate assessment of isotopically labeled compounds is paramount for reliable experimental outcomes. This guide provides a comprehensive comparison of analytical methodologies for evaluating the isotopic purity and enrichment of L-Leucic Acid-d3, a crucial internal standard in metabolic research and drug development.

L-Leucic Acid-d3, a deuterated analog of the leucine (B10760876) metabolite L-Leucic Acid, serves as an invaluable tool in quantitative analyses, particularly in mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy.[1] Its primary application is as an internal standard, which is added to samples in a known quantity to correct for variations during analytical procedures, thereby enhancing the accuracy and precision of quantification.[1] The efficacy of L-Leucic Acid-d3 as an internal standard is directly dependent on its isotopic purity and the degree of deuterium (B1214612) enrichment. This guide delves into the experimental protocols for assessing these critical parameters and compares its performance with alternative standards.

Determining Isotopic Purity and Enrichment: A Methodological Overview

The two primary techniques for characterizing the isotopic composition of L-Leucic Acid-d3 are Mass Spectrometry and Nuclear Magnetic Resonance (NMR) Spectroscopy. Each method offers unique advantages in providing a comprehensive picture of the labeled compound's quality.

Mass Spectrometry (MS) for Isotopic Distribution Analysis

High-resolution mass spectrometry (HR-MS) is a powerful technique to determine the isotopic distribution of a deuterated compound. By analyzing the mass-to-charge ratio of the ions, HR-MS can distinguish between molecules with different numbers of deuterium atoms.

Experimental Protocol: High-Resolution Mass Spectrometry (HR-MS) of L-Leucic Acid-d3

• Sample Preparation: A stock solution of L-Leucic Acid-d3 is prepared in a suitable solvent, such as methanol (B129727) or acetonitrile, at a concentration of approximately 1 mg/mL. This stock solution is then further diluted to a working concentration of 1 µg/mL with the initial mobile phase.

• Chromatographic Separation (LC-MS): While direct infusion can be used, liquid chromatography is often employed to separate the analyte of interest from any potential impurities.

  • Column: A C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A linear gradient from 5% to 95% Mobile Phase B over 5 minutes.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), positive or negative ion mode.

  • Mass Analyzer: A high-resolution mass spectrometer such as a Time-of-Flight (TOF) or Orbitrap.

  • Scan Range: m/z 100-200.

  • Data Analysis: The isotopic cluster of the molecular ion of L-Leucic Acid-d3 is analyzed. The relative intensities of the peaks corresponding to the unlabeled (d0), partially labeled (d1, d2), and fully labeled (d3) species are used to calculate the isotopic purity and enrichment.

Data Presentation: Isotopic Distribution of L-Leucic Acid-d3 by HR-MS

Isotopologue	Theoretical Mass (m/z)	Observed Intensity (%)
L-Leucic Acid (d0)	133.0865	0.5
L-Leucic Acid-d1	134.0928	2.0
L-Leucic Acid-d2	135.0991	5.0
L-Leucic Acid-d3	136.1054	92.5

Note: The data presented in this table is hypothetical and for illustrative purposes. Actual values should be obtained from a Certificate of Analysis or experimental determination.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Site-Specific Enrichment

NMR spectroscopy provides detailed information about the specific positions of the deuterium labels within the molecule and can be used to quantify the isotopic enrichment at each labeled site. Both ¹H NMR and ²H (Deuterium) NMR are valuable in this assessment.

Experimental Protocol: NMR Analysis of L-Leucic Acid-d3

• Sample Preparation: Dissolve 5-10 mg of L-Leucic Acid-d3 in a deuterated solvent (e.g., Methanol-d4, Chloroform-d). The choice of solvent is critical to avoid interfering signals.

• ¹H NMR Spectroscopy:

  • Instrument: 400 MHz or higher NMR spectrometer.

  • Experiment: A standard ¹H NMR spectrum is acquired.

  • Analysis: The absence or significant reduction of the proton signals at the positions where deuterium is expected confirms successful labeling. The integration of any residual proton signals at these positions can be used to estimate the isotopic enrichment.

• ²H NMR Spectroscopy:

  • Instrument: An NMR spectrometer equipped with a deuterium probe.

  • Experiment: A standard ²H NMR spectrum is acquired.

  • Analysis: The presence of signals in the ²H spectrum at chemical shifts corresponding to the labeled positions confirms the incorporation of deuterium. The integral of these signals, relative to a known internal standard or a reference signal, can be used for quantitative determination of deuterium enrichment.[2][3][4]

Data Presentation: Comparison of NMR Data for L-Leucic Acid and L-Leucic Acid-d3

Nucleus	L-Leucic Acid Chemical Shift (ppm)	L-Leucic Acid-d3 Chemical Shift (ppm)	Interpretation
¹H	~4.1 (CH-OH)	~4.1 (CH-OH)	Signal remains, indicating this position is not deuterated.
¹H	~1.6-1.8 (CH₂)	Signal significantly reduced or absent	Indicates successful deuteration at the CH₂ position.
¹H	~0.9 (CH(CH₃)₂)	~0.9 (CH(CH₃)₂)	Signal remains, indicating these methyl groups are not deuterated.
¹H	~0.8 (CH₃)	Signal significantly reduced or absent	Indicates successful deuteration at one of the methyl groups.
²H	No signal	Signal present at ~1.6-1.8 ppm and ~0.8 ppm	Confirms the presence of deuterium at the specified positions.

Note: Chemical shifts are approximate and can vary based on solvent and other experimental conditions. This table is for illustrative purposes.

Comparison with Alternative Internal Standards

The choice of an internal standard is critical for the accuracy of quantitative bioanalysis. While deuterated standards like L-Leucic Acid-d3 are often considered the "gold standard," other options are available.[5]

Deuterated vs. Non-Deuterated Internal Standards

Feature	L-Leucic Acid-d3 (Deuterated)	L-Norvaline (Structural Analog)
Chemical Properties	Nearly identical to the analyte (L-Leucic Acid)	Similar, but not identical, to the analyte
Chromatographic Behavior	Co-elutes or has a very similar retention time to the analyte	May have a different retention time than the analyte
Ionization Efficiency	Very similar to the analyte	May differ from the analyte, leading to matrix effects
Correction for Matrix Effects	Excellent, as it experiences similar ion suppression/enhancement	Less effective, as it may not be affected by the matrix in the same way
Cost	Generally higher	Generally lower
Availability	May be more limited	Widely available

Experimental Data Comparison

Studies have shown that stable isotope-labeled internal standards, such as L-Leucic Acid-d3, generally provide superior assay performance compared to structural analogs.[5] The closer the internal standard is to the analyte in terms of chemical and physical properties, the better it can compensate for analytical variability.

Workflow and Pathway Visualizations

To better illustrate the processes described, the following diagrams are provided.

Caption: Experimental workflow for assessing L-Leucic Acid-d3.

Caption: Role of internal standards in quantitative analysis.

Conclusion

The thorough assessment of isotopic purity and enrichment of L-Leucic Acid-d3 is a critical step in ensuring the reliability of quantitative studies. High-resolution mass spectrometry and NMR spectroscopy are indispensable tools for this characterization, providing complementary information on isotopic distribution and site-specific labeling. While alternative internal standards like L-Norvaline exist, the use of a deuterated analog such as L-Leucic Acid-d3 is generally preferred due to its superior ability to mimic the behavior of the analyte, leading to more accurate and precise results. Researchers should carefully consider the analytical requirements of their studies and select and validate their internal standards accordingly.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. Determination of isotope abundance for deuterium-labeled compounds by quantitative 1 H NMR + 2 H NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. benchchem.com [benchchem.com]

L-Leucic Acid-d3 Versus Other Deuterated Amino Acid Standards: A Comparative Guide

For researchers, scientists, and drug development professionals, the accurate quantification of amino acids is crucial for advancements in metabolomics, proteomics, and drug discovery. Stable isotope-labeled internal standards are indispensable tools in mass spectrometry-based quantification, ensuring precision and accuracy. This guide provides a comprehensive comparison of L-Leucic Acid-d3 with other commonly used deuterated amino acid standards, supported by representative performance data and detailed experimental protocols.

Deuterated amino acid standards are widely employed as internal standards in quantitative mass spectrometry. Their chemical structures are nearly identical to their endogenous counterparts, allowing them to mimic the analyte's behavior during sample preparation, chromatography, and ionization. This co-elution and similar ionization response are critical for correcting variations arising from matrix effects and instrument drift, leading to more reliable and reproducible results.

This guide will delve into a comparative analysis of L-Leucic Acid-d3 against other deuterated standards such as Leucine-d10, Valine-d8, and Phenylalanine-d5, focusing on key performance indicators.

Comparative Performance of Deuterated Amino Acid Standards

The selection of an appropriate internal standard is critical for the robustness of any quantitative assay. The ideal standard should exhibit high isotopic purity, chemical stability, and similar ionization efficiency to the analyte of interest. While direct head-to-head experimental data for L-Leucic Acid-d3 against a wide array of other deuterated standards is not extensively published, we can synthesize a comparative performance overview based on the well-established principles of using deuterated internal standards in LC-MS/MS.

The following table summarizes the expected performance characteristics of L-Leucic Acid-d3 in comparison to other commonly used deuterated amino acid standards. The data presented is a representative compilation based on typical performance observed in validated LC-MS/MS methods for amino acid analysis.

Parameter	L-Leucic Acid-d3	L-Leucine-d10	L-Valine-d8	L-Phenylalanine-d5
Isotopic Purity (%)	>98	>98	>98	>98
Chemical Purity (%)	>99	>99	>99	>99
Mass Shift (Da)	+3	+10	+8	+5
Relative Response Factor (Analyte/IS)	0.95 - 1.05	0.98 - 1.02	0.96 - 1.04	0.97 - 1.03
Retention Time Shift vs. Analyte (min)	< 0.05	< 0.02	< 0.04	< 0.03
Matrix Effect (% Suppression/Enhancement)	Minimal	Minimal	Minimal	Minimal
Stability in Plasma (24h at RT, % Recovery)	>95	>95	>95	>95
Precision (%RSD of Calibrators)	< 5%	< 5%	< 5%	< 5%
Accuracy (%Bias of QCs)	± 10%	± 10%	± 10%	± 10%

This table presents representative data synthesized from general knowledge of deuterated internal standards' performance in LC-MS/MS applications.

Key Performance Considerations

• Isotopic Purity and Mass Shift: A high isotopic purity is essential to prevent signal interference from unlabeled species. The mass shift should be sufficient to avoid isotopic crosstalk with the analyte. L-Leucic Acid-d3, with a +3 Da shift, provides clear differentiation from the endogenous L-Leucic Acid.

• Chemical Purity: High chemical purity ensures that the standard solution is free from contaminants that could interfere with the analysis or degrade over time.

• Relative Response Factor: An ideal internal standard should have a relative response factor close to 1, indicating similar ionization efficiency to the analyte.

• Retention Time Shift: Deuteration can sometimes lead to a slight shift in chromatographic retention time compared to the non-deuterated analyte. This "isotope effect" should be minimal to ensure that the internal standard and analyte experience similar matrix effects.

• Matrix Effect: The presence of other components in a biological sample can suppress or enhance the ionization of the analyte and internal standard. A well-chosen deuterated standard will be similarly affected by the matrix, allowing for accurate correction.

• Stability: The internal standard must be stable throughout the sample preparation, storage, and analysis process. Deuterated amino acids generally exhibit good stability in biological matrices like plasma.[1]

• Precision and Accuracy: The use of a suitable internal standard is paramount for achieving high precision (low coefficient of variation) and accuracy (closeness to the true value) in quantitative assays.

Experimental Protocols

A robust and validated experimental protocol is the foundation of reliable quantitative analysis. Below is a detailed methodology for the quantification of amino acids in human plasma using L-Leucic Acid-d3 and other deuterated amino acid standards by LC-MS/MS.

Protocol: Quantitative Analysis of Amino Acids in Human Plasma by LC-MS/MS

1. Materials and Reagents:

• L-Leucic Acid-d3, L-Leucine-d10, L-Valine-d8, L-Phenylalanine-d5, and their corresponding non-labeled analytical standards.

• Human plasma (K2-EDTA).

• Acetonitrile (B52724) (LC-MS grade).

• Methanol (B129727) (LC-MS grade).

• Formic acid (LC-MS grade).

• Ultrapure water.

2. Preparation of Standard and Internal Standard Solutions:

• Stock Solutions (1 mg/mL): Accurately weigh and dissolve each analytical standard and deuterated internal standard in methanol to prepare individual stock solutions.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the analytical standard stock solutions with 50% methanol to create a calibration curve (e.g., 1, 5, 10, 50, 100, 500, 1000 ng/mL).

• Internal Standard Working Solution: Prepare a mixed internal standard working solution containing L-Leucic Acid-d3, L-Leucine-d10, L-Valine-d8, and L-Phenylalanine-d5 at a fixed concentration (e.g., 100 ng/mL) in 50% methanol.

3. Sample Preparation (Protein Precipitation):

• Thaw human plasma samples on ice.

• To 50 µL of plasma, standard, or quality control (QC) sample in a microcentrifuge tube, add 10 µL of the internal standard working solution.

• Vortex for 10 seconds.

• Add 200 µL of cold acetonitrile (containing 0.1% formic acid) to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Transfer 150 µL of the supernatant to a clean autosampler vial for LC-MS/MS analysis.

4. LC-MS/MS Conditions:

• Liquid Chromatography (LC):

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient: 5% B to 95% B over 5 minutes, hold for 2 minutes, then return to initial conditions and equilibrate for 3 minutes.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

  • Column Temperature: 40°C.

• Mass Spectrometry (MS/MS):

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • Source Temperature: 150°C.

  • Desolvation Temperature: 400°C.

  • MRM transitions for each analyte and internal standard should be optimized for the specific instrument used.

5. Data Analysis:

• Quantify the analytes by calculating the peak area ratio of the analyte to its corresponding deuterated internal standard.

• Construct a calibration curve by plotting the peak area ratios against the concentration of the standards.

• Determine the concentration of the analytes in the plasma samples from the calibration curve.

Signaling Pathways and Logical Relationships

Deuterated amino acid standards play a crucial role in studies investigating cellular signaling pathways. L-Leucic Acid is a metabolite of the essential amino acid L-Leucine, which is a key activator of the mTOR (mechanistic target of rapamycin) signaling pathway, a central regulator of cell growth, proliferation, and protein synthesis.[2]

Below are Graphviz diagrams illustrating the experimental workflow for using deuterated standards and the mTOR signaling pathway activated by Leucine.

Caption: Experimental workflow for quantitative analysis using a deuterated internal standard.

Caption: Simplified mTOR signaling pathway activated by Leucine.

Conclusion

L-Leucic Acid-d3 serves as a reliable and effective internal standard for the quantitative analysis of L-Leucic Acid and potentially other branched-chain amino acid metabolites in complex biological matrices. Its performance characteristics, in terms of purity, stability, and ability to compensate for matrix effects, are comparable to other commonly used deuterated amino acid standards like L-Leucine-d10, L-Valine-d8, and L-Phenylalanine-d5. The choice of a specific deuterated standard will ultimately depend on the specific analyte being quantified and the validation of the analytical method. For researchers investigating metabolic pathways involving branched-chain amino acids, L-Leucic Acid-d3 is a valuable tool for achieving accurate and precise quantification, thereby enabling a deeper understanding of cellular processes and disease states.

References

• 1. mdpi.com [mdpi.com]
• 2. mrsupplement.com.au [mrsupplement.com.au]

Justification for Using L-Leucic Acid-d3 in Clinical Research Studies: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of clinical research, particularly in metabolic studies and pharmacokinetic analyses, the accuracy and reliability of quantitative data are paramount. The use of stable isotope-labeled internal standards in mass spectrometry is the gold standard for achieving this precision. This guide provides a comprehensive comparison of L-Leucic Acid-d3 with other common internal standards, supported by experimental principles and illustrative data, to justify its application in clinical research.

The Critical Role of Internal Standards in Quantitative Bioanalysis

Internal standards are essential in liquid chromatography-mass spectrometry (LC-MS) based quantification to correct for analytical variability. An ideal internal standard should mimic the physicochemical properties of the analyte of interest to ensure it is equally affected by variations in sample preparation, injection volume, and instrument response. Stable isotope-labeled internal standards (SIL-IS), such as L-Leucic Acid-d3, are considered the superior choice because they are chemically identical to the analyte, differing only in mass. This ensures they co-elute and experience the same degree of matrix effects, leading to more accurate and precise quantification.

L-Leucic Acid-d3: A Deuterated Stable Isotope-Labeled Internal Standard

L-Leucic Acid-d3 is a form of L-Leucic acid where three hydrogen atoms have been replaced by their stable isotope, deuterium. This mass shift allows for its differentiation from the endogenous L-Leucic acid by the mass spectrometer. Its primary application in clinical research is as an internal standard for the accurate quantification of L-Leucic acid, a metabolite of the essential amino acid L-leucine.

Performance Comparison: L-Leucic Acid-d3 vs. Alternative Internal Standards

The selection of an appropriate internal standard is a critical decision in bioanalytical method development. The following tables provide a comparison of the expected performance of L-Leucic Acid-d3 against other potential internal standards, based on data from studies of similar analytes.

Table 1: Comparison of Internal Standard Types for L-Leucic Acid Quantification

Internal Standard Type	Key Advantages	Key Disadvantages	Typical Application
L-Leucic Acid-d3 (Deuterated)	- High chemical similarity to analyte- Good co-elution- Cost-effective compared to 13C-labeled standards- Widely available	- Potential for slight chromatographic shift ("isotope effect")- Theoretical risk of back-exchange of deuterium	Routine and high-throughput clinical studies requiring accurate quantification.
13C-Labeled L-Leucic Acid	- Considered the "gold standard"- Virtually identical chromatographic behavior to analyte- No risk of isotope exchange- Superior accuracy in correcting for matrix effects	- Higher cost of synthesis- May have limited commercial availability	Studies demanding the highest level of accuracy and precision, such as pivotal clinical trials or when complex matrices are involved.
Structural Analog (e.g., Isovaleric Acid)	- Low cost- Readily available	- Different physicochemical properties- Does not co-elute with the analyte- Poor correction for matrix effects and extraction variability	Preliminary or screening studies where high accuracy is not the primary objective.

Table 2: Illustrative Quantitative Performance Data

The following table summarizes typical validation parameters, illustrating the expected performance differences. The data is based on published studies of other small molecules and serves as a guide.

Parameter	L-Leucic Acid-d3 (Expected)	13C-Labeled L-Leucic Acid (Expected)	Structural Analog (Typical)
Accuracy (% Bias)	-5% to +5%	-2% to +2%	-15% to +15% or higher
Precision (% CV)	< 10%	< 5%	< 20%
Matrix Effect (% CV)	< 15%	< 10%	Can be significant and variable
Recovery	Similar to analyte	Identical to analyte	May differ significantly from analyte

Experimental Protocols

Below are detailed methodologies for a typical clinical research study involving the quantification of L-Leucic Acid in human plasma using L-Leucic Acid-d3 as an internal standard.

Experimental Workflow for Plasma L-Leucic Acid Quantification

Caption: A typical experimental workflow for the quantification of L-Leucic Acid in human plasma.

Detailed LC-MS/MS Methodology

1. Sample Preparation:

• To 100 µL of human plasma, add 10 µL of L-Leucic Acid-d3 internal standard solution (concentration to be optimized based on expected analyte levels).

• Vortex for 10 seconds.

• Add 400 µL of ice-cold acetonitrile (B52724) to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase.

2. LC-MS/MS Conditions:

• LC System: A high-performance liquid chromatography system.

• Column: A reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A suitable gradient to separate L-Leucic Acid from other matrix components.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• MS System: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray ionization (ESI) in negative mode.

• Analysis Mode: Multiple Reaction Monitoring (MRM).

  • L-Leucic Acid Transition: To be determined by direct infusion.

  • L-Leucic Acid-d3 Transition: To be determined by direct infusion.

3. Method Validation: The method should be validated according to regulatory guidelines, assessing for:

• Linearity

• Accuracy and Precision (intra- and inter-day)

• Selectivity and Specificity

• Matrix Effect

• Recovery

• Stability (freeze-thaw, short-term, long-term)

L-Leucine and mTOR Signaling Pathway

L-Leucic acid is a metabolite of L-leucine. L-leucine is a key activator of the mTOR (mechanistic Target of Rapamycin) signaling pathway, which is a central regulator of cell growth, proliferation, and protein synthesis. Understanding this pathway is crucial in many clinical research areas where L-leucine and its metabolites are studied.

Performance of L-Leucic Acid-d3 as an Internal Standard in Bioanalysis: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive evaluation of L-Leucic Acid-d3's performance as a stable isotope-labeled (SIL) internal standard (IS) for the quantification of L-Leucic Acid in various biological matrices. In quantitative bioanalysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS), the choice of internal standard is critical for achieving accurate and reproducible results. An ideal IS should mimic the analyte of interest throughout sample preparation and analysis, correcting for variability in extraction efficiency, matrix effects, and instrument response. This document objectively compares the performance of L-Leucic Acid-d3 against a common alternative, a structural analog internal standard (A-IS), supported by illustrative experimental data and detailed protocols.

Superiority of Stable Isotope-Labeled Internal Standards

SIL internal standards, such as L-Leucic Acid-d3, are considered the gold standard in quantitative mass spectrometry.[1][2] By incorporating heavy isotopes like deuterium, these standards are chemically identical to the analyte but have a different mass.[1] This key difference allows them to be distinguished by the mass spectrometer while ensuring they behave almost identically to the endogenous analyte during sample processing and ionization. This co-elution and similar ionization behavior are critical for effectively compensating for analytical variability, a significant advantage over structural analogs which may have different extraction recoveries and chromatographic behaviors.

Data Presentation: Performance Comparison

The following tables summarize illustrative quantitative data comparing the performance of L-Leucic Acid-d3 (SIL-IS) with a hypothetical structural analog internal standard (A-IS) for the analysis of L-Leucic Acid in human plasma and urine. This data is representative of typical performance observed in bioanalytical method validation studies.

Table 1: Recovery and Matrix Effect

Biological Matrix	Internal Standard Type	Analyte Concentration (ng/mL)	Recovery (%)	Matrix Effect (%)
Human Plasma	L-Leucic Acid-d3 (SIL-IS)	50	98.2	99.5
500	99.1	101.2
4000	98.7	98.9
Structural Analog (A-IS)	50	85.4	78.3
500	88.2	81.5
4000	86.1	79.8
Human Urine	L-Leucic Acid-d3 (SIL-IS)	100	97.5	98.1
1000	98.3	99.7
8000	97.9	97.5
Structural Analog (A-IS)	100	82.1	72.4
1000	84.5	75.1
8000	83.3	73.6

Acceptance Criteria: Recovery should be consistent and reproducible. The coefficient of variation (CV) of the IS-normalized matrix factor should be ≤15%.[1]

Table 2: Accuracy and Precision

Biological Matrix	Internal Standard Type	QC Level (ng/mL)	Accuracy (% Bias)	Precision (%CV)
Human Plasma	L-Leucic Acid-d3 (SIL-IS)	50 (LLOQ)	+2.5	4.8
150 (Low)	+1.8	3.5
2500 (Mid)	-0.5	2.1
4000 (High)	+1.1	1.9
Structural Analog (A-IS)	50 (LLOQ)	-10.2	13.5
150 (Low)	-8.9	11.2
2500 (Mid)	-7.5	9.8
4000 (High)	-6.8	8.5
Human Urine	L-Leucic Acid-d3 (SIL-IS)	100 (LLOQ)	+3.1	5.2
300 (Low)	+2.4	4.1
5000 (Mid)	-1.2	2.8
8000 (High)	+0.8	2.2
Structural Analog (A-IS)	100 (LLOQ)	-12.5	14.8
300 (Low)	-11.3	12.6
5000 (Mid)	-9.8	10.1
8000 (High)	-8.2	9.3

Acceptance Criteria: For accuracy, the mean concentration should be within ±15% of the nominal value (±20% at LLOQ). For precision, the %CV should not exceed 15% (20% at LLOQ).[3]

Table 3: Stability (Freeze-Thaw & Bench-Top)

Biological Matrix	Internal Standard Type	Stability Test (Analyte Conc.)	Concentration Change (%)
Human Plasma	L-Leucic Acid-d3 (SIL-IS)	3 Freeze-Thaw Cycles (Low QC)	-2.8
3 Freeze-Thaw Cycles (High QC)	-1.9
6 hours Bench-Top (Low QC)	-1.5
6 hours Bench-Top (High QC)	-1.1
Structural Analog (A-IS)	3 Freeze-Thaw Cycles (Low QC)	-3.5
3 Freeze-Thaw Cycles (High QC)	-2.6
6 hours Bench-Top (Low QC)	-2.9
6 hours Bench-Top (High QC)	-2.2

Acceptance Criteria: The mean concentration of stability samples should be within ±15% of the nominal concentration.[4]

Experimental Protocols

Detailed methodologies are crucial for the successful validation and application of bioanalytical methods. The following are typical protocols for sample preparation and LC-MS/MS analysis.

Sample Preparation: Protein Precipitation

This protocol is a common method for extracting small molecules like L-Leucic Acid from plasma or serum.

• Aliquoting: Transfer a 100 µL aliquot of the biological sample (plasma, urine, calibrator, or QC) into a 1.5 mL microcentrifuge tube.

• Internal Standard Spiking: Add 10 µL of the internal standard working solution (L-Leucic Acid-d3 or A-IS) to each tube.

• Precipitation: Add 400 µL of a precipitation agent, such as acetonitrile (B52724) or a 10% (w/v) solution of trichloroacetic acid or sulfosalicylic acid.

• Vortexing: Vortex the mixture vigorously for 30 seconds to ensure complete protein precipitation.

• Centrifugation: Centrifuge the tubes at 12,000 rpm for 5 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean autosampler vial for analysis.

• Injection: Inject a 4-5 µL aliquot of the supernatant into the LC-MS/MS system.

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A reversed-phase C18 column (e.g., 2.1 x 50 mm, 1.8 µm) is typically used.

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A gradient elution is employed, starting with a low percentage of Mobile Phase B, ramping up to elute the analyte and internal standard, and then returning to initial conditions for column re-equilibration.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40°C.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization: Electrospray ionization (ESI) in positive mode.

  • Analysis Mode: Selected Reaction Monitoring (SRM) is used for its high specificity and sensitivity.[5]

  • SRM Transitions:

    • L-Leucic Acid: Precursor Ion (m/z) → Product Ion (m/z) [Specific mass transitions would be determined during method development]

    • L-Leucic Acid-d3: Precursor Ion (m/z) → Product Ion (m/z) [Specific mass transitions would be determined during method development, with a +3 Da shift from the analyte]

Visualizing Workflows and Comparisons

Diagrams generated using Graphviz provide clear visual representations of experimental processes and logical comparisons.

Caption: Workflow for L-Leucic Acid quantification using a deuterated internal standard.

Caption: Logical comparison of internal standard performance characteristics.

References

• 1. benchchem.com [benchchem.com]
• 2. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 3. ema.europa.eu [ema.europa.eu]
• 4. benchchem.com [benchchem.com]
• 5. 41 Amino acids analysis in serum by LC-MS/MS | Anaquant HCP analysis I Protein characterisation I Protein analysis [anaquant.com]

Safety & Regulatory Compliance

Essential Safety and Operational Guidance for Handling L-Leucic Acid-d3

For researchers, scientists, and drug development professionals, ensuring safe handling and disposal of chemical reagents is paramount. This document provides immediate, essential safety and logistical information for L-Leucic Acid-d3, focusing on personal protective equipment (PPE), operational plans, and disposal protocols. While L-Leucic Acid-d3 is a deuterium-labeled form of L-Leucic Acid, its chemical properties and associated hazards are considered equivalent to the unlabeled compound.[1]

Hazard Identification and Personal Protective Equipment

L-Leucic Acid is classified as causing skin irritation (H315) and serious eye irritation (H319).[2][3] Therefore, appropriate personal protective equipment must be worn to prevent exposure.

Recommended Personal Protective Equipment (PPE)

Protection Type	Specific Recommendations	Rationale
Eye and Face Protection	Chemical safety goggles or a face shield.	To protect against splashes that can cause serious eye irritation.[2][3][4]
Hand Protection	Chemical-resistant gloves (e.g., nitrile or butyl rubber).	To prevent skin contact which can cause irritation. Nitrile gloves are suitable for general use with a variety of chemicals, while butyl rubber provides protection against more corrosive substances.[2][3][4]
Body Protection	Laboratory coat or chemical-resistant apron. For larger quantities, a chemical-resistant suit may be necessary.	To protect skin from accidental splashes and contamination.[2][5]
Respiratory Protection	Use in a well-ventilated area or under a fume hood. If dust or aerosols are generated, an N95 or higher-rated respirator may be required.	To avoid inhalation of dust or aerosols.[2][4]

Experimental Workflow for PPE Selection

The following diagram outlines the logical steps for selecting the appropriate PPE when handling L-Leucic Acid-d3.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. leelinework.com [leelinework.com]
• 5. research.arizona.edu [research.arizona.edu]